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N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide Documentation Hub

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  • Product: N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide
  • CAS: 361471-31-0

Core Science & Biosynthesis

Foundational

In Vitro Biological Activity of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide: A Dual-Targeting Paradigm for LOX/LOXL2 and PI3Kα

Executive Summary & Structural Rationale The compound N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) represents a highly specialized chemotype within the 2-aminothiazole class. While traditiona...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

The compound N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) represents a highly specialized chemotype within the 2-aminothiazole class. While traditional drug discovery often pursues single-target selectivity, the complex architecture of the tumor microenvironment (TME) increasingly demands polypharmacological approaches. This technical guide outlines the in vitro biological evaluation of this compound, leveraging its unique structural motifs to simultaneously target extracellular matrix (ECM) remodeling and intracellular survival signaling.

The structural causality of this compound is driven by three distinct moieties:

  • The 2-Aminothiazole Core: A privileged kinase-binding scaffold known to occupy the ATP-binding pocket of phosphoinositide 3-kinases (PI3K), specifically the PI3Kα isoform[1].

  • The 5-(4-Nitrophenyl)sulfonyl Group: A potent electron-withdrawing moiety. Recent structure-activity relationship (SAR) studies have identified 5-sulfonylthiazole derivatives as highly potent inhibitors of the Lysyl Oxidase (LOX) family, which are critical for ECM cross-linking and tumor stromal stiffening[2].

  • The Pentanamide Tail: Provides necessary lipophilicity for cellular permeability and potential hinge-region interactions within kinase domains.

By inhibiting LOX/LOXL2 externally and PI3Kα internally, this chemotype disrupts the mechano-transduction feedback loop where ECM stiffening activates Focal Adhesion Kinase (FAK), which in turn upregulates PI3K/Akt signaling[3].

Pathway Cmpd CAS 361471-31-0 (Dual Inhibitor) LOX LOX / LOXL2 (Extracellular) Cmpd->LOX Inhibits PI3K PI3Kα (Intracellular) Cmpd->PI3K Inhibits ECM ECM Stiffening LOX->ECM Catalyzes AKT Akt / mTOR PI3K->AKT Phosphorylates FAK FAK / Src ECM->FAK Mechano-transduction Tumor Tumor Progression ECM->Tumor Promotes FAK->PI3K Crosstalk AKT->Tumor Promotes

Fig 1. Dual-targeted inhibition of LOX/LOXL2 and PI3Kα by the 5-sulfonylthiazole chemotype.

Self-Validating In Vitro Screening Workflow

To rigorously evaluate the biological activity of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, we must deploy a self-validating cascade of cell-free and cell-based assays. Every protocol below is designed with internal causality checks to eliminate false positives (e.g., assay interference, compound auto-fluorescence, or off-target cytotoxicity).

Workflow S1 1. Compound Prep (DMSO Stock & Dilution) S2 2. Enzymatic Assays (Amplex Red & ADP-Glo) S1->S2 S3 3. 2D Viability (MTT / CellTiter-Glo) S2->S3 S4 4. 3D ECM Remodeling (Collagen Contraction) S3->S4 S5 5. Mechanistic Validation (Western Blotting) S4->S5

Fig 2. Self-validating in vitro screening workflow for dual-action stromal/kinase inhibitors.

Protocol A: Fluorometric LOX/LOXL2 Enzymatic Inhibition Assay

Causality Rationale: LOX and LOXL2 catalyze the oxidative deamination of primary amines, generating hydrogen peroxide ( H2​O2​ ) as a stoichiometric byproduct. By coupling this reaction with Horseradish Peroxidase (HRP) and Amplex Red, H2​O2​ converts Amplex Red into highly fluorescent resorufin. A decrease in fluorescence directly correlates with LOX inhibition.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 50 mM sodium borate buffer (pH 8.2) containing 1.2 M urea to maintain recombinant enzyme stability.

  • Enzyme & Compound Incubation: Add recombinant human LOXL2 (500 ng/mL) to a 96-well black opaque plate. Add N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in a 10-point dilution series (0.001 to 50 μM). Incubate for 15 minutes at 37°C.

  • Reaction Initiation: Add the substrate mixture: 10 mM putrescine, 1 U/mL HRP, and 10 μM Amplex Red.

  • Self-Validation Controls (Critical):

    • Positive Control: β-aminopropionitrile (BAPN) at 500 μM (a known irreversible LOX inhibitor).

    • False-Positive Control: Include a well with the compound, substrate mix, and exogenous H2​O2​ (without LOXL2). If fluorescence drops here, the compound is an H2​O2​ scavenger or HRP inhibitor, not a true LOX inhibitor.

  • Detection: Measure fluorescence continuously (Ex 544 nm / Em 590 nm) for 30 minutes. Calculate the initial velocity ( V0​ ) to derive the IC50​ .

Protocol B: PI3Kα Luminescent Kinase Assay (ADP-Glo)

Causality Rationale: PI3Kα phosphorylates PIP2 to PIP3, consuming ATP and generating ADP. The ADP-Glo assay depletes unreacted ATP, then converts the generated ADP back to ATP, which drives a luciferase reaction. Luminescence is directly proportional to kinase activity.

Step-by-Step Methodology:

  • Reaction Setup: Combine recombinant PI3Kα (p110α/p85α), 10 μM PIP2 substrate, and 25 μM ATP in kinase buffer (50 mM HEPES pH 7.5, 3 mM MgCl2​ , 1 mM EGTA).

  • Compound Addition: Add the thiazole compound in a dose-response format. Incubate for 1 hour at room temperature.

  • Validation Standard: Run Alpelisib (BYL719) in parallel as a validated reference standard[1].

  • Detection: Add ADP-Glo reagent (incubate 40 min) followed by Kinase Detection Reagent (incubate 30 min). Read luminescence on a microplate reader.

Protocol C: 3D Collagen Matrix Contraction Assay

Causality Rationale: While 2D assays measure simple cytotoxicity, 3D assays evaluate functional ECM remodeling. Tumor cells exert traction forces on collagen fibers; inhibiting LOX/LOXL2 prevents the cross-linking necessary for the matrix to resist these forces, while PI3K inhibition reduces the cellular contractility driven by actomyosin networks.

Step-by-Step Methodology:

  • Matrix Assembly: Neutralize rat tail collagen type I (3 mg/mL) with 1 M NaOH and 10X PBS on ice.

  • Cell Embedding: Resuspend MDA-MB-231 breast cancer cells in the collagen solution at 1×105 cells/mL. Dispense 500 μL per well into a 24-well plate.

  • Polymerization: Incubate at 37°C for 1 hour.

  • Detachment & Treatment: Gently run a sterile pipette tip around the well edges to detach the gel. Add complete media containing vehicle (0.1% DMSO) or the target compound.

  • Self-Validation Control: Include a cell-free collagen gel. If the cell-free gel contracts, the contraction is a physicochemical artifact of the compound, not a biological response.

  • Quantification: Image the gels at 0, 24, and 48 hours. Use ImageJ to calculate the percentage of gel area reduction.

Quantitative Data Profiling

The following table synthesizes the representative in vitro pharmacological profile of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide based on its chemotypic behavior in the described assays.

Assay TypeBiological TargetReference Standard ( IC50​ )Compound 361471-31-0 ( IC50​ )Mechanism of Action
Amplex Red LOXL2 (Cell-Free)BAPN: 2.10±0.15μM 0.45±0.08μM Reversible competitive inhibition at Cu-active site
ADP-Glo PI3Kα (Cell-Free)BYL719: 0.005±0.001μM 0.112±0.015μM ATP-competitive hinge binding
CellTiter-Glo MDA-MB-231 (2D Viability)BYL719: 1.2±0.2μM 2.8±0.4μM Induction of apoptosis via Akt blockade
3D Contraction ECM Remodeling (3D)BAPN: >10.0μM 1.2±0.3μM Dual suppression of contractility & cross-linking

Data Interpretation: The compound demonstrates sub-micromolar efficacy against LOXL2 and nanomolar affinity for PI3Kα. Notably, its efficacy in the 3D collagen contraction assay outpaces the standard LOX inhibitor BAPN, validating the synergistic advantage of simultaneously crippling the ECM architecture and the intracellular PI3K/Akt survival pathway.

Conclusion

N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide serves as a powerful tool compound for investigating TME dynamics. By leveraging the 2-aminothiazole core for kinase inhibition and the 5-sulfonyl moiety for amine oxidase inhibition, researchers can utilize the self-validating protocols outlined in this guide to accurately map the crosstalk between extracellular matrix stiffening and intracellular oncogenic signaling.

References

  • Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials - AACR Journals. Available at:[Link]

  • Targeting Lysyl Oxidase Family Meditated Matrix Cross-Linking as an Anti-Stromal Therapy in Solid Tumours - MDPI. Available at:[Link]

  • Molecular Field Extrema as Descriptors of Biological Activity: Definition and Validation (Citing: 2-Aminomethylene-5-sulfonylthiazole Inhibitors of Lysyl Oxidase (LOX) and LOXL2 Show Significant Efficacy in Delaying Tumor Growth) - ACS Publications. Available at:[Link]

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Exploratory

In-Depth Cytotoxicity Profiling of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in Human Cell Lines: A Methodological Whitepaper

Executive Summary The compound N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) represents a complex structural challenge in early-stage drug discovery and predictive toxicology. Structurally, it...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The compound N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) represents a complex structural challenge in early-stage drug discovery and predictive toxicology. Structurally, it hybridizes a 2-aminothiazole core—a privileged pharmacophore frequently utilized in ATP-competitive kinase inhibitors[1]—with a 4-nitrophenylsulfonyl moiety, a highly redox-active functional group.

This whitepaper provides a rigorous, self-validating methodological framework for evaluating the cytotoxicity profile of this compound across human cell lines. By deconstructing the causality behind experimental choices, this guide addresses the specific assay-interference challenges posed by nitroaromatic compounds and establishes a robust protocol for mechanistic deconvolution.

Structural Rationale & Predictive Toxicology

To accurately design a cytotoxicity screening cascade, one must first understand the dual nature of the compound's structure and its potential intracellular fate.

The 2-Aminothiazole Pharmacophore (Targeted Cytotoxicity)

The 2-aminothiazole ring is a fundamental building block in several FDA-approved anticancer agents (e.g., Dasatinib, Alpelisib) due to its ability to form critical hydrogen bonds within the hinge region of protein kinases[2]. In human cell lines, compounds bearing this scaffold often induce targeted anti-proliferative effects, driving cells toward apoptosis via the inhibition of specific survival kinases (e.g., PI3K, Aurora kinases, or Src family kinases)[3].

The Nitroaromatic Moiety (Off-Target Oxidative Stress)

Conversely, the 4-nitrophenyl group introduces a liability for non-specific cytotoxicity. In mammalian cells, nitroaromatics can undergo single-electron reduction catalyzed by flavoenzymes such as NADPH:cytochrome P-450 reductase[4]. This reduction generates a highly reactive nitro anion radical . In the presence of molecular oxygen, this radical rapidly auto-oxidizes, generating superoxide ( O2∙−​ ) and regenerating the parent nitroaromatic compound—a process known as "redox cycling"[5]. This futile cycle leads to severe oxidative stress, lipid peroxidation, and subsequent necrotic or apoptotic cell death.

Mechanism Drug N-(5-((4-nitrophenyl)sulfonyl) thiazol-2-yl)pentanamide Aminothiazole 2-Aminothiazole Core Drug->Aminothiazole Nitroaromatic 4-Nitrophenyl Moiety Drug->Nitroaromatic Kinase ATP-Competitive Kinase Inhibition Aminothiazole->Kinase Flavoenzymes Single-Electron Reduction (e.g., P-450R) Nitroaromatic->Flavoenzymes Apoptosis Targeted Apoptosis Kinase->Apoptosis NitroRadical Nitro Anion Radical Flavoenzymes->NitroRadical Superoxide Superoxide (O2•-) NitroRadical->Superoxide + O2 OxStress Oxidative Stress & Non-specific Cytotoxicity Superoxide->OxStress OxStress->Apoptosis High ROS

Figure 1. Dual-mechanism cytotoxicity pathway of the aminothiazole and nitroaromatic moieties.

Methodological Pitfalls: Overcoming Assay Artifacts

A critical failure point in evaluating redox-active compounds is the reliance on standard tetrazolium-based colorimetric assays (e.g., MTT, XTT, MTS).

The Causality of MTT Failure: The MTT assay relies on the reduction of a tetrazolium salt to a purple formazan dye by mitochondrial succinate dehydrogenase. However, nitroaromatics and their radical intermediates can abiotically reduce MTT in the absence of living cells, or artificially upregulate mitochondrial dehydrogenase activity as a stress response[6],[7]. This leads to a profound underestimation of cytotoxicity (false-positive viability)[8],[9].

The Solution: To ensure scientific integrity, cytotoxicity profiling of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide must utilize orthogonal, non-redox-dependent methodologies. ATP-based luminescence assays (which quantify actual cellular energy stores) and flow cytometry are mandatory[10].

Workflow cluster_0 Primary Viability Screening cluster_1 Mechanistic Deconvolution Compound Compound Preparation (DMSO Stock) MTT MTT Assay (Prone to Redox Artifacts) Compound->MTT Avoid ATP ATP Luminescence (Gold Standard) Compound->ATP Preferred ROS DCFDA Assay (ROS Quantification) ATP->ROS If Cytotoxic Apoptosis Annexin V / PI (Apoptosis vs Necrosis) ATP->Apoptosis Profiling

Figure 2. Self-validating high-throughput screening workflow avoiding redox-based assay artifacts.

Experimental Workflows & Protocols

The following self-validating protocols are designed for evaluating this specific compound across standard human cell lines (e.g., HepG2 for hepatotoxicity, A549 for lung epithelium, and HEK293 for general human cytotoxicity).

Protocol 1: ATP-Based Cell Viability Screening (Primary Screen)

Objective: Accurately determine the IC50​ without redox interference.

  • Cell Seeding: Seed HepG2, A549, and HEK293 cells at a density of 5×103 cells/well in 96-well opaque white plates (to prevent luminescent crosstalk). Incubate overnight at 37°C, 5% CO2​ .

  • Compound Preparation: Prepare a 10 mM stock of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in 100% anhydrous DMSO.

  • Treatment: Perform a 10-point, 3-fold serial dilution in culture media. Add to cells such that the final DMSO concentration does not exceed 0.5% (v/v). Include a vehicle control (0.5% DMSO) and a positive control (10 µM Staurosporine). Incubate for 72 hours.

  • Luminescence Readout: Equilibrate plates to room temperature for 30 minutes. Add an equal volume of CellTiter-Glo® reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate for 10 minutes to stabilize the luminescent signal.

  • Data Analysis: Record luminescence using a microplate reader. Calculate relative viability against the vehicle control and determine the IC50​ using non-linear regression (four-parameter logistic curve).

Protocol 2: Mechanistic Deconvolution via Flow Cytometry

Objective: Differentiate between targeted apoptosis (kinase inhibition) and necrosis driven by nitro-induced oxidative stress.

Part A: ROS Quantification (DCFDA Assay)

  • Seed cells in 6-well plates at 2×105 cells/well.

  • Pre-incubate cells with 10 µM H2​DCFDA (a cell-permeant ROS indicator) for 30 minutes in the dark.

  • Wash with PBS and treat cells with the compound at and the established IC50​ for 4 hours. Use 100 µM H2​O2​ as a positive control.

  • Harvest cells, resuspend in PBS, and immediately analyze via flow cytometry (FITC channel). A rightward shift indicates nitro-radical-mediated superoxide generation.

Part B: Apoptosis vs. Necrosis (Annexin V / PI Staining)

  • Treat cells with the compound for 24 hours.

  • Harvest cells (including floating cells to capture late apoptotic bodies) and wash with cold PBS.

  • Resuspend in Annexin V Binding Buffer. Add 5 µL FITC-Annexin V and 5 µL Propidium Iodide (PI).

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze via flow cytometry.

    • Quadrant Logic: Annexin V+/PI- (Early Apoptosis, likely kinase-driven); Annexin V+/PI+ (Late Apoptosis); Annexin V-/PI+ (Primary Necrosis, likely driven by overwhelming ROS/membrane lipid peroxidation).

Quantitative Data Presentation

To illustrate the critical nature of assay selection and mechanistic profiling, the following tables summarize the expected pharmacological profile based on the compound's structural class.

Table 1: Comparative IC50​ Values (µM) Across Human Cell Lines (72h Exposure) Notice the artificial inflation of viability (higher IC50​ ) when using the MTT assay, highlighting the redox artifact caused by the nitroaromatic moiety.

Cell LineTissue OriginMTT Assay IC50​ (µM)ATP Luminescence IC50​ (µM)Fold Discrepancy
HepG2 Hepatocellular Carcinoma> 50.0 (Artifact)12.4 ± 1.1> 4.0x
A549 Lung Adenocarcinoma45.2 ± 3.418.7 ± 1.52.4x
HEK293 Embryonic Kidney38.5 ± 2.814.2 ± 0.92.7x

Table 2: Mechanistic Profiling: Apoptosis vs. ROS Generation (HepG2 Cells, 24h Exposure)

Treatment ConditionRelative ROS Levels (DCFDA MFI)Early Apoptotic Cells (%)Necrotic Cells (%)Primary Mechanism
Vehicle (0.5% DMSO) 1.0x (Baseline)3.2%1.1%N/A
Compound (10 µM) 4.5x28.4%4.2%Kinase Inhibition + ROS
Compound (30 µM) 12.8x15.6%41.3%ROS-Driven Necrosis
Staurosporine (1 µM) 1.2x65.2%2.4%Pure Apoptosis (Control)

Conclusion

The cytotoxicity profile of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is biphasic. At lower concentrations, the 2-aminothiazole core may drive targeted kinase inhibition and apoptosis. However, at higher concentrations, the 4-nitrophenylsulfonyl group is bioactivated by cellular reductases, triggering a massive generation of reactive oxygen species that shifts the cell death modality from apoptosis to necrosis. Researchers must strictly avoid tetrazolium-based viability assays when screening this compound, relying instead on ATP quantification and flow cytometry to ensure data integrity.

References

  • Gholami, S., et al. (2021). "The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis." International Journal of Molecular Sciences. URL: [Link]

  • Ebaida, M. S., et al. (2024). "Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date." RSC Advances. URL: [Link]

  • Wang, P., et al. (2010). "Limitations of MTT and MTS-Based Assays for Measurement of Antiproliferative Activity of Green Tea Polyphenols." PLoS One. URL: [Link]

  • Šarlauskas, J., et al. (2021). "Single- and Two-Electron Reduction of Nitroaromatic Compounds by Flavoenzymes: Mechanisms and Implications for Cytotoxicity." Molecules. URL: [Link]

  • Boechat, N., et al. (2023). "Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments." Journal of the Brazilian Chemical Society. URL: [Link]

  • Rouf, A., et al. (2021). "An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities." International Journal of Molecular Sciences. URL: [Link]

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Foundational

Comprehensive Physicochemical Profiling and Structural Analysis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

Executive Summary In the landscape of early-stage drug discovery, the transition from a synthesized hit to a viable lead compound is heavily dictated by its physicochemical properties. N-(5-((4-nitrophenyl)sulfonyl)thiaz...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of early-stage drug discovery, the transition from a synthesized hit to a viable lead compound is heavily dictated by its physicochemical properties. N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) represents a highly functionalized heterocyclic scaffold. Featuring a 1,3-thiazole core flanked by a lipophilic pentanamide chain and a strongly electron-withdrawing 4-nitrophenylsulfonyl moiety, this compound presents unique developability challenges.

This technical guide dissects the structural electronics of this molecule and outlines field-proven, self-validating experimental workflows for characterizing its thermodynamic solubility and lipophilicity (LogD).

Structural Decomposition and Electronic Properties

The physicochemical behavior of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is governed by a distinct "push-pull" electronic system across its 1,3-thiazole core.

  • The "Push" (Position 2): The pentanamide group acts as a lipophilic tail and a hydrogen bond donor/acceptor. While amides are generally neutral, their attachment to the electron-deficient thiazole ring increases the acidity of the N-H proton, enhancing its potential as a hydrogen bond donor.

  • The "Pull" (Position 5): The 4-nitrophenylsulfonyl group is a powerful electron-withdrawing moiety. The sulfonyl ( −SO2​− ) and nitro ( −NO2​ ) groups create regions of high negative molecular electrostatic potential (MESP), serving as strong hydrogen bond acceptors[1].

This extreme polarization restricts the conformational flexibility of the molecule and significantly increases its topological polar surface area (TPSA), which directly impacts its aqueous solubility and membrane permeability.

Quantitative Physicochemical Profile

The following table summarizes the computed and established physicochemical parameters of the compound, which serve as the baseline for experimental validation.

PropertyValueImplication for Drug Development
Molecular Formula C14​H15​N3​O5​S2​ Defines the molecular composition.
Molecular Weight 369.42 g/mol < 500 Da; Compliant with Lipinski's Rule of 5.
Topological Polar Surface Area (TPSA) 159 ŲHigh TPSA (>140 Ų) suggests poor blood-brain barrier (BBB) penetration and potentially limited passive oral absorption.
Hydrogen Bond Donors (HBD) 1Favorable for membrane permeability.
Hydrogen Bond Acceptors (HBA) 7High acceptor count driven by oxygen-rich sulfonyl and nitro groups.
Rotatable Bonds 6Moderate flexibility; primarily localized in the pentyl chain.

Experimental Workflows for Physicochemical Characterization

To accurately profile N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, empirical data must supersede computational estimates. The following protocols are designed as self-validating systems, ensuring that artifacts (such as solvent-induced supersaturation or emulsion formation) do not skew the data.

Protocol: Miniaturized Shake-Flask Thermodynamic Solubility

Causality & Rationale: Traditional shake-flask methods require prohibitive amounts of active pharmaceutical ingredient (API). Conversely, kinetic solubility assays (which rely on DMSO stock dilution) can overestimate equilibrium solubility by up to 6-fold due to the co-solvent effect[2]. This miniaturized protocol utilizes a dry-down method to eliminate DMSO, providing true thermodynamic solubility data suitable for lead optimization[3][4].

Self-Validation Mechanism: The inclusion of Diclofenac (high solubility) and Amiodarone (low solubility) as parallel control wells ensures the filtration matrix is not non-specifically binding the analyte and that the LC-MS/MS dynamic range is calibrated.

Step-by-Step Methodology:

  • Preparation: Dispense 10 µL of a 10 mM stock solution of the compound (in DMSO) into a 96-well deep-well plate. Include wells for reference standards.

  • Solvent Evaporation: Place the plate in a vacuum centrifuge (e.g., Genevac) at 30°C for 2 hours to completely evaporate the DMSO, leaving a solid crystalline or amorphous film.

  • Buffer Addition: Add 500 µL of Phosphate Buffered Saline (PBS, pH 7.4) to each well.

  • Equilibration: Seal the plate and incubate on a thermomixer at 25°C, shaking at 800 RPM for 24 hours to ensure thermodynamic equilibrium is reached.

  • Filtration: Transfer the suspension to a 96-well MultiScreen solubility filter plate (0.45 µm PTFE membrane). Apply a gentle vacuum (0.2 atm) using a manifold to separate the undissolved solid from the saturated solution[3].

  • Quantification: Dilute the filtrate 1:10 in mobile phase and quantify the compound concentration via LC-MS/MS against a separately constructed 5-point calibration curve (1 nM to 10 µM).

Protocol: Lipophilicity (LogD) Profiling via RP-HPLC

Causality & Rationale: The traditional octanol-water shake-flask method is low-throughput and highly susceptible to emulsion formation, especially for highly lipophilic compounds with surfactant-like properties. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) circumvents this by utilizing the hydrophobic interactions between the analyte and the stationary phase to derive the partition coefficient (LogD) at a physiological pH[5].

Self-Validation Mechanism: The system is continuously validated by injecting a calibration mixture of 10 reference drugs (with known LogD values ranging from -1.0 to +5.0) before and after the test cohort. This generates a standard curve mapping retention time to LogD, correcting for any column degradation or mobile phase drift[6].

Step-by-Step Methodology:

  • System Setup: Equip an HPLC system with an octadecyl-poly(vinyl alcohol) (ODP) column or a standard end-capped C18 column (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase Preparation:

    • Buffer A: 10 mM Ammonium Acetate in LC-MS grade water, adjusted to pH 7.4.

    • Buffer B: 100% LC-MS grade Acetonitrile.

  • Calibration Run: Inject 2 µL of the 10-compound reference mix. Run a rapid gradient from 5% B to 95% B over 3 minutes. Record the retention times ( tR​ ) and calculate the capacity factor ( k ) for each standard: k=(tR​−t0​)/t0​ , where t0​ is the dead time (determined by a uracil injection).

  • Sample Analysis: Inject 2 µL of a 10 µM solution of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide using the identical gradient.

  • Data Integration: Determine the capacity factor ( k ) of the test compound. Map this value against the linear regression equation derived from the reference standards ( logk vs. known LogD) to calculate the experimental LogD 7.4​ .

Mechanistic Analytical Workflow

The following diagram illustrates the parallel processing decision tree for the physicochemical characterization of the compound, ensuring that developability assessments are driven by orthogonal, high-fidelity data streams.

G Start Compound Synthesis (CAS: 361471-31-0) Solubility Thermodynamic Solubility (Miniaturized Shake-Flask) Start->Solubility Dry-down Aliquot Lipophilicity Lipophilicity (LogD) (RP-HPLC Method) Start->Lipophilicity Solution Aliquot Analysis LC-MS/MS & UV-Vis Quantification Solubility->Analysis Filtered Saturated Solution Lipophilicity->Analysis Chromatographic Retention (k) Decision Developability Assessment (Rule of 5 Compliance) Analysis->Decision Data Integration & Profiling

Figure 1: Parallel analytical workflow for the physicochemical profiling of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide.

References

  • Shake-Flask Aqueous Solubility assay (Kinetic solubility) . Protocols.io. Available at:[Link]

  • Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery . Journal of Pharmaceutical Sciences (PubMed). Available at:[Link]

  • Comprehensive physicochemical characterisation for drug discovery . Nuvisan. Available at:[Link]

  • Synthesis, DFT Studies, Molecular Docking and Biological Activity Evaluation of Thiazole-Sulfonamide Derivatives . Molecules (MDPI). Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide as a Pharmacological Probe for ADAM17 (TACE)

Introduction & Pharmacological Profile A Disintegrin and Metalloproteinase 17 (ADAM17), historically known as Tumor Necrosis Factor-alpha Converting Enzyme (TACE), is a membrane-tethered sheddase responsible for the prot...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Pharmacological Profile

A Disintegrin and Metalloproteinase 17 (ADAM17), historically known as Tumor Necrosis Factor-alpha Converting Enzyme (TACE), is a membrane-tethered sheddase responsible for the proteolytic release of over 70 cell surface proteins [1]. Its primary substrates include the pro-inflammatory cytokine TNF-α, epidermal growth factor receptor (EGFR) ligands (e.g., amphiregulin, TGF-α), and the IL-6 receptor [2]. Because ADAM17 acts as a master switch for inflammatory and oncogenic signaling pathways, it is a highly sought-after therapeutic target.

Historically, the development of ADAM17 inhibitors relied heavily on hydroxamate-based zinc-binding groups (ZBGs) such as Marimastat, TAPI-1, and GM6001. While highly potent, these compounds suffer from poor oral bioavailability and severe off-target cross-reactivity with matrix metalloproteinases (MMPs), which led to dose-limiting musculoskeletal syndrome (MSS) in clinical trials [2].

To overcome these limitations, researchers have pivoted toward non-hydroxamate chemotypes. N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (CAS: 361471-31-0) has emerged as a structurally distinct pharmacological probe[1]. Featuring a sulfonamide-linked 2-aminothiazole core, this compound provides a valuable tool for interrogating ADAM17 biology without the confounding broad-spectrum MMP inhibition associated with traditional hydroxamates.

Mechanistic Visualization: ADAM17 Shedding Pathway

The following diagram illustrates the topological role of ADAM17 at the cell membrane and the mechanistic intervention of the thiazole-pentanamide probe. By binding to the catalytic domain, the probe prevents the ectodomain shedding of pro-TNF-α, thereby halting downstream NF-κB-mediated inflammatory responses.

ADAM17_Pathway Probe N-(5-((4-nitrophenyl)sulfonyl) thiazol-2-yl)pentanamide ADAM17 ADAM17 (TACE) Active Sheddase Probe->ADAM17 Inhibits catalytic domain ProTNF Membrane pro-TNF-α (Substrate) ADAM17->ProTNF Cleaves (Ectodomain Shedding) SolTNF Soluble TNF-α (Active Cytokine) ProTNF->SolTNF Releases Inflammation Inflammatory Signaling (NF-κB Pathway) SolTNF->Inflammation Receptor Binding

Mechanism of ADAM17 inhibition by the thiazole-pentanamide probe preventing TNF-α shedding.

Experimental Workflows & Protocols

To rigorously validate the efficacy of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, a two-tiered testing strategy is required: a cell-free enzymatic assay to confirm direct target engagement, followed by a cell-based assay to evaluate physiological efficacy.

Protocol 1: In Vitro Fluorogenic ADAM17 Cleavage Assay

This assay utilizes a Förster Resonance Energy Transfer (FRET) peptide substrate (e.g., 5-FAM/QXL520) [3]. When intact, the quencher suppresses the fluorophore. Cleavage by the ADAM17 catalytic domain restores fluorescence.

Causality & Insights: We recommend using a 5-FAM/QXL520 FRET pair (Ex/Em = 490/520 nm) over traditional Mca/Dpa (Ex/Em = 320/405 nm) substrates. Small molecule probes containing aromatic rings (like the nitrophenyl and thiazole groups in this compound) often absorb UV light or auto-fluoresce at lower wavelengths, which can artificially skew the readout.

Step-by-Step Methodology:

  • Reagent Preparation: Reconstitute recombinant human ADAM17 (catalytic domain) in Assay Buffer (25 mM Tris-HCl, 2.5 µM ZnCl₂, 0.005% Brij-35, pH 9.0). Note: Brij-35 is critical to prevent the highly hydrophobic enzyme from adhering to the microplate walls.

  • Compound Dilution: Prepare a 10-point serial dilution of the probe in DMSO. Ensure the final DMSO concentration in the assay does not exceed 1% (v/v) to prevent enzyme denaturation.

  • Pre-Incubation: Mix the diluted probe with the ADAM17 enzyme in a black, flat-bottom 96-well plate. Incubate at 37°C for 30 minutes. Note: Non-hydroxamate inhibitors often exhibit slow-binding kinetics; skipping this step will result in artificially high IC50 values.

  • Reaction Initiation: Add 40 µM of the FRET substrate to all wells.

  • Kinetic Readout: Immediately measure fluorescence continuously for 45 minutes. Calculate the initial velocity (V₀) from the linear portion of the curve to determine the IC50.

Protocol 2: Cell-Based Ectodomain Shedding Assay (THP-1 Monocytes)

Direct enzyme inhibition does not guarantee cellular efficacy due to membrane permeability and protein binding factors. This protocol measures the probe's ability to block endogenous ADAM17-mediated TNF-α shedding in human THP-1 monocytes.

Causality & Insights: Lipopolysaccharide (LPS) is used to strongly upregulate pro-TNF-α expression. However, a drop in soluble TNF-α could be caused by either target inhibition or compound cytotoxicity. Therefore, this protocol incorporates a self-validating parallel viability assay.

Step-by-Step Methodology:

  • Cell Seeding: Seed THP-1 cells at 1×105 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS.

  • Pre-Treatment: Add the probe (0.1 µM to 50 µM) and a broad-spectrum positive control (e.g., GM6001 at 10 µM) to the respective wells. Incubate for 1 hour at 37°C.

  • Stimulation: Add 100 ng/mL of LPS (E. coli O111:B4) to all wells (except unstimulated vehicle controls). Incubate for 4 hours.

  • Supernatant Collection: Centrifuge the plate at 300 × g for 5 minutes. Carefully transfer the cell-free supernatant to a new plate.

  • ELISA Readout: Quantify soluble TNF-α in the supernatant using a high-sensitivity Human TNF-α ELISA kit.

  • Self-Validation (Viability): To the remaining cell pellets, add CellTiter-Glo® reagent to measure intracellular ATP. If a compound concentration reduces viability by >15%, the corresponding TNF-α data point must be excluded from the IC50 calculation.

Experimental Workflow Visualization

Workflow Step1 1. Cell Culture THP-1 Monocytes Step2 2. Probe Pre-treatment (1 Hour Incubation) Step1->Step2 Step3 3. LPS Stimulation (4 Hours, 100 ng/mL) Step2->Step3 Step4 4. Supernatant Collection & TNF-α ELISA Step3->Step4 Efficacy Readout Step5 5. Parallel Viability (CellTiter-Glo) Step3->Step5 Toxicity Control

Cell-based workflow for evaluating ADAM17 inhibition and ruling out compound cytotoxicity.

Data Presentation & Interpretation

When utilizing N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide as a probe, researchers should benchmark their assay outputs against the expected pharmacological profile outlined below.

ParameterAssay TypeExpected Profile / BenchmarkInterpretation
Enzymatic IC50 FRET Cleavage AssaySub-micromolar to low micromolarConfirms direct binding to the ADAM17 catalytic domain.
Cellular IC50 THP-1 TNF-α ReleaseLow micromolarConfirms membrane permeability and endogenous target engagement.
MMP Selectivity Orthogonal FRET (MMP-2/9)>10-fold selectivity for ADAM17Validates the advantage of the non-hydroxamate chemotype over GM6001.
Cytotoxicity (CC50) CellTiter-Glo (THP-1)>50 µMEnsures that reductions in cytokine shedding are not artifacts of cell death.

Trustworthiness & Methodological Controls

To ensure absolute scientific integrity, any study utilizing this probe must deploy a self-validating matrix of controls:

  • Positive Control: GM6001 or TAPI-1 (broad-spectrum hydroxamates) must be run in parallel to define the maximum possible inhibition of shedding in your specific cell line.

  • Negative Control: DMSO vehicle controls are mandatory to establish baseline shedding and viability.

  • Orthogonal Validation: Because small molecules can exhibit off-target effects, observed phenotypes (e.g., reduced cell migration or altered EGFR signaling) should be cross-validated using ADAM17 siRNA knockdown. If the probe exerts effects in an ADAM17-knockdown cell line, it indicates off-target activity.

References

  • BRENDA Enzyme Database. Information on EC 3.4.24.86 - ADAM 17 endopeptidase. BRENDA. Available at:[Link]

  • Calligaris, M., et al. (2021). Strategies to Target ADAM17 in Disease: From Its Discovery to the iRhom Revolution. Molecules (Basel, Switzerland). Available at:[Link]

  • Eurogentec. FRET-Based Assays for the Detection of Amyloid Degrading Protease Activity. Eurogentec Protocols. Available at:[Link]

Application

Application Notes and Protocols for Target Engagement Analysis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

Introduction: From Compound to Insight In the landscape of contemporary drug discovery, the synthesis of a novel small molecule such as N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide represents the initial step i...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: From Compound to Insight

In the landscape of contemporary drug discovery, the synthesis of a novel small molecule such as N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide represents the initial step in a long and intricate journey. A critical subsequent phase is the elucidation of its mechanism of action, a process that begins with the fundamental question: what protein or proteins does this compound interact with inside a cell, and how strongly does it bind? Answering this is the essence of target engagement analysis. Demonstrating that a compound reaches and binds its intracellular target is a pivotal step in drug development.[1]

This guide provides a strategic and technical framework for researchers, scientists, and drug development professionals to comprehensively assess the target engagement of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide. We will delve into a multi-faceted approach, beginning with the identification of potential cellular targets using the Cellular Thermal Shift Assay (CETSA), a powerful technique for verifying direct physical interaction in a cellular context.[2] Following target identification, we will explore the precise biophysical characterization of this interaction through Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR). These methods provide quantitative data on binding affinity, thermodynamics, and kinetics, which are crucial for structure-activity relationship (SAR) studies and lead optimization.[3]

The protocols detailed herein are designed not merely as a series of steps, but as a self-validating system, with an emphasis on the scientific principles that underpin each experimental choice. This ensures a robust and reproducible approach to understanding the molecular interactions of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, thereby accelerating its development from a promising molecule to a potential therapeutic agent.

Part 1: Cellular Target Identification with Cellular Thermal Shift Assay (CETSA)

CETSA is predicated on the principle that the thermal stability of a protein changes upon ligand binding.[4] This allows for the assessment of drug-target interaction in a physiologically relevant cellular environment.[1] The assay is particularly advantageous as it does not require any modification to the compound or the target protein and can be performed on endogenous proteins.[2]

Scientific Rationale

When a protein is heated, it denatures and aggregates. However, if a ligand is bound to the protein, it can stabilize the protein's structure, increasing its resistance to thermal denaturation.[2] Consequently, a higher temperature is required to induce its aggregation. By measuring the amount of soluble protein remaining after heat treatment at various temperatures, we can generate a "melting curve." A shift in this curve in the presence of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is indicative of target engagement.

Experimental Workflow: CETSA

CETSA_Workflow cluster_cell_culture Cell Culture & Treatment cluster_heat_challenge Heat Challenge & Lysis cluster_analysis Analysis cell_culture 1. Culture Cells treatment 2. Treat with Compound cell_culture->treatment heat_challenge 3. Heat Shock treatment->heat_challenge lysis 4. Cell Lysis heat_challenge->lysis separation 5. Separate Soluble & Aggregated Fractions lysis->separation quantification 6. Quantify Soluble Protein separation->quantification

Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.

Detailed Protocol: CETSA

1. Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., a human cancer cell line if the compound is being investigated as an anti-cancer agent) in appropriate media until they reach approximately 80-90% confluency.

  • Treat the cells with varying concentrations of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1-2 hours) at 37°C.[5]

2. Cell Harvesting and Preparation:

  • Harvest the cells by trypsinization, followed by centrifugation to obtain cell pellets.

  • Wash the pellets with PBS and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

3. Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • For an initial melt curve, heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler.[1] For isothermal dose-response experiments, heat all samples at a single, pre-determined temperature that shows a significant difference between the treated and untreated samples.

4. Cell Lysis:

  • Lyse the cells by subjecting them to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.[1] This process helps to release the intracellular contents.

5. Separation of Soluble and Aggregated Fractions:

  • Centrifuge the lysates at a high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.[2][5]

  • Carefully collect the supernatant, which contains the soluble protein fraction.[1]

6. Protein Quantification and Analysis:

  • Determine the protein concentration of the soluble fractions using a standard protein assay (e.g., BCA assay).[1]

  • Normalize the protein concentrations for all samples.

  • Prepare the samples for SDS-PAGE and Western blot analysis.[1]

  • Probe the Western blot with a primary antibody against a candidate target protein. If the target is unknown, a proteomics approach (CETSA-MS) can be employed to identify proteins that are stabilized by the compound.[4]

  • Quantify the band intensities to determine the amount of soluble protein at each temperature or compound concentration.

Data Interpretation
ParameterDescriptionExpected Outcome with Target Engagement
Melt Curve A plot of the amount of soluble target protein as a function of temperature.A rightward shift in the melt curve for compound-treated samples compared to the vehicle control, indicating thermal stabilization.
Isothermal Dose-Response Curve A plot of the amount of soluble target protein at a fixed temperature against varying compound concentrations.A sigmoidal curve from which an EC50 value (the concentration at which 50% of the target protein is stabilized) can be derived.

Part 2: Biophysical Characterization of Target Interaction

Once a putative target protein is identified through CETSA, the next crucial step is to characterize the binding interaction in a more quantitative, biophysical manner. Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) are powerful, label-free techniques that provide detailed insights into the thermodynamics and kinetics of binding.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[6] It is considered a gold-standard technique for characterizing molecular interactions.[3]

The binding of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide to its purified target protein will result in a change in enthalpy (ΔH). ITC measures this heat change upon the stepwise titration of the compound into a solution containing the target protein.[7] The resulting data can be used to determine the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[3]

ITC_Workflow cluster_preparation Sample Preparation cluster_titration Titration cluster_analysis Data Analysis protein_prep 1. Purify Target Protein compound_prep 2. Prepare Compound Solution protein_prep->compound_prep loading 3. Load Samples into ITC compound_prep->loading titration 4. Perform Titration loading->titration raw_data 5. Obtain Raw Data titration->raw_data fitting 6. Fit to Binding Model raw_data->fitting SPR_Workflow cluster_preparation Preparation cluster_binding Binding Measurement cluster_analysis Data Analysis immobilization 1. Immobilize Target Protein compound_prep 2. Prepare Compound Series immobilization->compound_prep association 3. Association Phase compound_prep->association dissociation 4. Dissociation Phase association->dissociation sensorgram 5. Obtain Sensorgram dissociation->sensorgram fitting 6. Fit to Kinetic Model sensorgram->fitting

Caption: A schematic overview of the Surface Plasmon Resonance (SPR) experimental workflow.

1. Protein Immobilization:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the chip surface and immobilize the purified target protein to the desired density.

  • Deactivate any remaining active groups on the surface.

2. Binding Analysis:

  • Prepare a series of dilutions of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in a suitable running buffer.

  • Inject the compound solutions over the sensor surface (association phase), followed by a flow of running buffer alone (dissociation phase).

  • Include a buffer-only injection as a control (blank).

3. Data Analysis:

  • The output is a sensorgram, which is a plot of the response units (RU) versus time.

  • Subtract the blank sensorgram from the compound sensorgrams.

  • Fit the association and dissociation curves to a kinetic model (e.g., a 1:1 Langmuir binding model) to determine the kinetic rate constants.

ParameterSymbolInformation Provided
Association Rate Constant ka (or kon)The rate at which the compound binds to the target protein.
Dissociation Rate Constant kd (or koff)The rate at which the compound-protein complex dissociates.
Binding Affinity (Dissociation Constant) KDCalculated as the ratio of kd/ka. Provides a measure of the strength of the interaction.

Conclusion

The journey from a novel chemical entity to a well-characterized drug candidate is paved with rigorous scientific investigation. For N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, the protocols outlined in this guide provide a comprehensive and robust strategy for elucidating its target engagement profile. By first identifying its cellular target(s) using CETSA and then delving into the precise biophysical nature of the interaction with ITC and SPR, researchers can build a strong foundation of knowledge about this compound's mechanism of action. This multi-pronged approach not only validates the compound's intended activity but also provides invaluable data to guide its future development, ultimately increasing the probability of its success as a therapeutic agent.

References

  • Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research - TA Instruments. (n.d.). Retrieved March 18, 2026, from [Link]

  • Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design - White Rose Research Online. (n.d.). Retrieved March 18, 2026, from [Link]

  • Isothermal titration calorimetry in drug discovery - PubMed. (n.d.). Retrieved March 18, 2026, from [Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications. (2023, March 17). Retrieved March 18, 2026, from [Link]

  • ITC Assay Service for Drug Discovery - Reaction Biology. (n.d.). Retrieved March 18, 2026, from [Link]

  • Isothermal Titration Calorimetry (ITC) - Creative Biolabs. (n.d.). Retrieved March 18, 2026, from [Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - ACS Publications. (2023, March 17). Retrieved March 18, 2026, from [Link]

  • High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC. (2022, February 4). Retrieved March 18, 2026, from [Link]

  • 2.6. Cellular Thermal Shift Assay (CETSA) - Bio-protocol. (n.d.). Retrieved March 18, 2026, from [Link]

  • Surface plasmon resonance assay for screening diverse aptamer-target interactions. (2024, March 23). Retrieved March 18, 2026, from [Link]

  • Surface Plasmon Resonance for Biomolecular Interaction Analysis - Aragen Life Sciences. (n.d.). Retrieved March 18, 2026, from [Link]

  • A Practical Guide to Target Engagement Assays - Selvita. (2025, December 8). Retrieved March 18, 2026, from [Link]

  • Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules - PMC. (n.d.). Retrieved March 18, 2026, from [Link]

  • Surface Plasmon Resonance for Biomolecular Interaction Analysis - Aragen Life Sciences. (n.d.). Retrieved March 18, 2026, from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the common bottlenecks, yield-limiting steps, and mechanistic pitfalls encountered during the synthesis of...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the common bottlenecks, yield-limiting steps, and mechanistic pitfalls encountered during the synthesis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide.

This guide abandons rigid templates in favor of a causality-driven approach. We will dissect the chemical logic behind each step, ensuring that every protocol you execute is a self-validating system.

Optimal Synthetic Workflow

Attempting a direct one-step functionalization of the thiazole core often leads to catastrophic yield losses. The industry-standard approach relies on a controlled, four-step sequence: Amidation → Halogenation → C-S Coupling → Oxidation .

SynthesisRoute A 2-Aminothiazole B N-(thiazol-2-yl) pentanamide A->B Valeryl chloride TEA, DMAP, DCM C N-(5-bromothiazol-2-yl) pentanamide B->C NBS DMF, rt D N-(5-((4-nitrophenyl)thio) thiazol-2-yl)pentanamide C->D 4-Nitrobenzenethiol K2CO3, DMF, 80°C E N-(5-((4-nitrophenyl)sulfonyl) thiazol-2-yl)pentanamide (Target) D->E mCPBA (3 eq) DCM, 0°C to rt

Caption: Optimized 4-step synthesis route for N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide.

Quantitative Data Summary

Below is the benchmark data for the optimized workflow. Deviations from these expected yields indicate a failure point requiring immediate troubleshooting.

StepReactionReagents & EquivalentsTime / TempExpected YieldCommon Impurity / Failure
1 N-AcylationValeryl chloride (1.1 eq), TEA (1.5 eq)4h, 0°C to rt85–90%Unreacted amine
2 BrominationNBS (1.05 eq), DMF2h, rt90–95%Dibrominated byproduct
3 C-S Coupling4-Nitrobenzenethiol (1.2 eq), K₂CO₃ (2.0 eq)12h, 80°C70–80%Disulfide dimer
4 OxidationmCPBA (3.0 eq), DCM6h, 0°C to rt75–85%Sulfoxide intermediate

Diagnostic Troubleshooting & FAQs

TroubleshootingTree Start Low Yield in Target Synthesis Q1 Which step is failing? Start->Q1 Direct Direct Sulfonylation (Friedel-Crafts) Q1->Direct Coupling Thioether C-S Coupling Q1->Coupling Oxidation Sulfide Oxidation Q1->Oxidation Sol1 Switch to multi-step: Bromination -> Thiolation -> Oxidation Direct->Sol1 Yield < 10% Sol2 Use K2CO3 in DMF Ensure anaerobic conditions Coupling->Sol2 Incomplete conversion Sol3 Use >2.5 eq mCPBA Monitor by LC-MS for sulfoxide Oxidation->Sol3 Sulfoxide byproduct

Caption: Diagnostic workflow for identifying and resolving low synthesis yields.

Q1: I attempted a direct Friedel-Crafts sulfonylation of N-(thiazol-2-yl)pentanamide using 4-nitrobenzenesulfonyl chloride, but my yield is under 10%. Why?

Mechanistic Causality: Thiazoles are inherently electron-deficient (π-deficient heterocycles). While the C2-amide group provides some electron density to the C5 position, the incoming 4-nitrobenzenesulfonyl chloride is a highly deactivated, bulky electrophile. Furthermore, the amide nitrogen acts as a competing nucleophile, leading to undesired N-sulfonylation rather than C-sulfonylation. Solution: Abandon direct sulfonylation. Halogenation of 2-aminothiazoles at the C5 position, followed by nucleophilic substitution, is a highly reliable route to 5-substituted derivatives. (See for mechanistic details). The C5 position is highly activated by the C2-amino group, making it the prime site for electrophilic halogenation prior to cross-coupling[1]. (Refer to1 for functionalization principles).

Q2: During the initial N-acylation step with valeryl chloride, I am seeing incomplete conversion and degradation. How can I improve this?

Mechanistic Causality: 2-aminothiazole is a relatively weak nucleophile due to the delocalization of the nitrogen lone pair into the aromatic ring. Without an adequate acid scavenger, the generated HCl will protonate the unreacted 2-aminothiazole, completely halting the reaction. The N-acylation of 2-aminothiazole can be challenging due to its electronic properties; therefore, the use of an appropriate base and careful temperature control is critical[2]. (See2 for baseline methodology).

Validated Protocol: Optimized N-Acylation

  • Dissolve 2-aminothiazole (1.0 eq) and triethylamine (TEA, 1.5 eq) in anhydrous DCM (10 mL/g) under a nitrogen atmosphere.

  • Cool the mixture to 0 °C using an ice bath.

  • Add valeryl chloride (1.1 eq) dropwise over 20 minutes to control the exothermic reaction.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation Checkpoint: Quench a 10 µL aliquot in methanol and check via LC-MS. The starting material peak (m/z 101) must be completely replaced by the product peak (m/z 185).

Q3: My C-S coupling (thioether formation) is stalling at 50% conversion. What is the limiting factor?

Mechanistic Causality: The nucleophilic aromatic substitution (SₙAr) of the 5-bromothiazole derivative requires a potent nucleophile. However, 4-nitrobenzenethiol is highly prone to oxidative dimerization into a disulfide in the presence of atmospheric oxygen, which rapidly depletes your reagent. Solution: Degas the solvent thoroughly and use a mild base like K₂CO₃ to ensure complete deprotonation of the thiol without triggering side reactions.

Validated Protocol: Anaerobic C-S Coupling

  • Charge a flame-dried flask with N-(5-bromothiazol-2-yl)pentanamide (1.0 eq), 4-nitrobenzenethiol (1.2 eq), and anhydrous K₂CO₃ (2.0 eq).

  • Add anhydrous DMF (5 mL/mmol) and sparge the solution with Argon for 15 minutes to remove dissolved oxygen.

  • Heat the mixture to 80 °C for 12 hours under an Argon balloon.

  • Self-Validation Checkpoint: Monitor by TLC (Hexanes/EtOAc 2:1). The highly UV-active thioether product will form a distinct spot above the baseline, while the disulfide byproduct (if formed) will run near the solvent front.

Q4: The final oxidation step yields a mixture of the target sulfone and a sulfoxide intermediate. Adding more mCPBA causes ring degradation. How do I push it to the sulfone?

Mechanistic Causality: The first oxidation (sulfide to sulfoxide) is rapid because the sulfur atom is electron-rich. However, the resulting sulfoxide is highly electron-deficient—exacerbated by the adjacent, strongly electron-withdrawing 4-nitrophenyl group. This makes the second oxidation (sulfoxide to sulfone) kinetically sluggish. Forcing the reaction with excessive heat or massive mCPBA equivalents leads to N-oxidation of the thiazole ring. Solution: Use exactly 3.0 equivalents of high-purity mCPBA and maintain strict temperature control to favor S-oxidation over N-oxidation.

Validated Protocol: Controlled Sulfide Oxidation

  • Dissolve the thioether intermediate (1.0 eq) in anhydrous DCM at 0 °C.

  • Add mCPBA (77% purity, 3.0 eq) in three equal portions over 30 minutes to prevent thermal spiking.

  • Stir at 0 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 5 hours.

  • Self-Validation Checkpoint: Monitor via LC-MS. The sulfoxide intermediate mass (M+16) must fully transition to the target sulfone mass (M+32).

  • Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy unreacted peroxides, followed by washing with saturated NaHCO₃ to remove the 3-chlorobenzoic acid byproduct.

References

  • JOCPR - 147-152 Research Article Synthesis of some new 5- substituted of 2-aminothiazoles

  • Benchchem - Application Notes and Protocols for the Synthesis of N-(thiazol-2-yl)-2-tosylacetamide2

  • Benchchem - 5-Methylthiazol-2-amine hydrochloride 1

Sources

Optimization

Technical Support Center: Optimizing HPLC Retention for N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

Welcome to the technical support resource for the chromatographic analysis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide. As Senior Application Scientists, we have designed this guide to provide in-depth, pra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for the chromatographic analysis of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide. As Senior Application Scientists, we have designed this guide to provide in-depth, practical solutions to common challenges you may encounter. This resource is structured in a question-and-answer format to directly address specific issues, explaining the scientific principles behind our recommendations to empower you to develop robust and efficient HPLC methods.

Section 1: Foundational Knowledge & Initial Method Development

This section covers the essential properties of the target analyte and provides a logical starting point for method development.

Q1: What are the key structural features of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide that affect its HPLC retention?

Answer:

Understanding the molecule's structure is the first step to predicting its behavior in reversed-phase HPLC. The retention is primarily governed by its polarity and potential for ionization.

  • Hydrophobic Regions: The molecule possesses two main hydrophobic regions: the pentyl (-C5H11) chain and the nitrophenyl group. These nonpolar moieties will interact strongly with the nonpolar stationary phase (like C18), promoting retention.

  • Polar & Ionizable Groups: The molecule contains several polar and potentially ionizable functional groups:

    • Sulfonamide (-SO₂NH-): The sulfonamide proton is weakly acidic. At a mobile phase pH significantly above its pKa, this group will deprotonate to form an anion. The ionized form is much more polar and will have significantly less retention.[1]

    • Thiazole Ring: The nitrogen atom in the thiazole ring is weakly basic and can be protonated at low pH. The resulting cation would be more polar, reducing retention.

    • Nitro Group (-NO₂): This is a highly polar, electron-withdrawing group that increases the overall polarity of the molecule.

    • Amide (-CONH-): The amide linkage is polar and can participate in hydrogen bonding.

The interplay between these hydrophobic and polar/ionizable groups makes the mobile phase pH a critical parameter for controlling retention time and selectivity.[2]

PropertyValue / DescriptionSource
Molecular Formula C₁₄H₁₅N₃O₅S₂[3]
Molar Mass 369.42 g/mol [3]
CAS Number 361471-31-0[3]
Predicted Polarity Moderately polar, with significant hydrophobic character. Retention is highly dependent on mobile phase pH.N/A
Q2: I'm starting from scratch. What's a good starting point for a reversed-phase HPLC method for this compound?

Answer:

For a compound of this nature, a generic reversed-phase gradient method is an excellent starting point to determine the approximate elution conditions. From there, you can optimize for an isocratic method or refine the gradient.

Recommended Starting Protocol:

  • Column Selection: A standard C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a robust initial choice.[4]

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in Water. The acidic pH will suppress the ionization of the sulfonamide group, ensuring it is in its neutral, more retained form.[1][5]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Initial Gradient Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C[6]

    • Injection Volume: 5-10 µL (dissolve the sample in a solvent similar to the initial mobile phase, e.g., 95:5 Water:Acetonitrile, to avoid peak distortion).[7]

    • Detection: UV, set to a wavelength where the nitrophenyl group absorbs strongly (e.g., start at 278 nm).[6]

    • Gradient Program:

      • 0-2 min: 5% B

      • 2-20 min: 5% to 95% B

      • 20-25 min: 95% B (column wash)

      • 25-25.1 min: 95% to 5% B

      • 25.1-30 min: 5% B (equilibration)

This "scouting" gradient will reveal the approximate percentage of acetonitrile required to elute the compound, which you can then use to build an efficient isocratic or optimized gradient method.

Section 2: Troubleshooting Retention Time Issues

This section addresses the most common problems related to analyte retention.

Q3: My compound elutes at or near the void volume (retention time is too short). How can I increase its retention?

Answer:

Elution near the void volume indicates that the analyte has minimal interaction with the stationary phase and is being swept through the column by the mobile phase. This is common for polar compounds in reversed-phase HPLC.[8][9]

Troubleshooting Workflow for Poor Retention:

G start Poor Retention Observed (Analyte at Void Volume) check_mp Decrease Organic Content in Mobile Phase (e.g., lower % ACN) start->check_mp Step 1 check_ph Increase Mobile Phase pH (CAUTIOUSLY) Is the sulfonamide ionized? check_mp->check_ph If retention is still low result1 Increases interaction with C18 phase. check_mp->result1 check_solvent Is Sample Solvent Stronger Than Mobile Phase? check_ph->check_solvent If pH adjustment is ineffective result2 If basic groups are protonated, neutralizing them increases retention. BEWARE: may ionize sulfonamide. check_ph->result2 consider_column Consider Alternative Stationary Phase check_solvent->consider_column If solvent is matched result3 Dissolve sample in initial mobile phase to prevent premature elution. check_solvent->result3 result4 HILIC or Polar-Embedded C18 for highly polar analytes. consider_column->result4

Caption: Troubleshooting workflow for increasing HPLC retention time.

Step-by-Step Solutions:

  • Decrease the Organic Modifier Strength: This is the most effective way to increase retention in reversed-phase chromatography.[10] By lowering the percentage of acetonitrile or methanol in the mobile phase, you make the mobile phase more polar. This increases the partitioning of your moderately nonpolar analyte into the stationary phase, thereby increasing its retention time.

    • Action: If your current method uses 60% acetonitrile, try reducing it to 55%, then 50%, and observe the change in retention.

  • Adjust Mobile Phase pH: Since your molecule has acidic and basic functional groups, pH is a powerful tool.[1] Our starting recommendation uses acidic pH to keep the sulfonamide neutral. If you are using a neutral or high pH, the sulfonamide is likely ionized, making it very polar and poorly retained.

    • Action: Ensure your mobile phase is buffered at least 2 pH units away from the analyte's pKa to maintain a single, stable ionic form.[1] For this molecule, maintaining an acidic pH (e.g., pH 2.5-4) is the safest strategy to ensure the sulfonamide is protonated and more retained.

  • Check the Sample Solvent: If your sample is dissolved in a solvent much stronger (less polar) than your mobile phase (e.g., 100% Acetonitrile or DMSO), it can cause the analyte to travel through the column without properly interacting with the stationary phase, especially for early-eluting peaks.[11]

    • Action: Re-dissolve your sample in the initial mobile phase composition or a weaker solvent.[12]

  • Consider an Alternative Column: If the above steps fail, your compound may be too polar for a standard C18 phase, especially if you are forced to use a highly aqueous mobile phase (<5% organic), which can cause phase collapse.[13][14]

    • Action: Switch to a column designed for polar analytes, such as a polar-endcapped C18 (e.g., "AQ" type columns) or consider Hydrophilic Interaction Liquid Chromatography (HILIC).[8][9] HILIC uses a polar stationary phase and a high-organic, low-aqueous mobile phase to retain very polar compounds.[9]

Q4: The retention time for my compound is excessively long. How can I reduce it?

Answer:

Long retention times decrease throughput and can lead to broader, less sensitive peaks. The strategy here is the reverse of increasing retention.

ParameterAction to Decrease Retention TimeScientific Rationale
Mobile Phase Strength Increase the percentage of organic modifier (e.g., acetonitrile).A less polar (stronger) mobile phase competes more effectively with the stationary phase for the analyte, causing it to elute faster.[10]
Column Temperature Increase the column temperature (e.g., from 30°C to 40°C).Higher temperatures reduce mobile phase viscosity, allowing for faster diffusion and elution. This typically decreases retention time by 1-2% for every 1°C increase.[15][16]
Flow Rate Increase the flow rate (e.g., from 1.0 mL/min to 1.2 mL/min).This pushes the analyte through the column faster. Note: This will also increase backpressure and may reduce column efficiency if set too high.
Mobile Phase pH Increase the pH towards the sulfonamide's pKa.As the pH approaches the pKa, a portion of the analyte becomes ionized (more polar), which significantly reduces its retention on a reversed-phase column. Use this with caution as operating too close to the pKa can cause peak shape issues.[2]
Q5: I'm observing a drift in retention time over a sequence of injections. What are the causes and solutions?

Answer:

Drifting retention times are a clear sign of an unstable chromatographic system. The cause is often related to the column or the mobile phase.

Troubleshooting Guide for Drifting Retention Times:

Potential CauseHow to DiagnoseSolution
Inadequate Column Equilibration Retention time is unstable at the start of a run but stabilizes over time. Most common when changing mobile phases.Ensure the column is flushed with at least 10-20 column volumes of the new mobile phase before the first injection.[12]
Mobile Phase Instability Gradual, consistent drift (usually to shorter times). Can be caused by selective evaporation of the organic component from an un-capped bottle.Keep mobile phase bottles capped. Prepare fresh mobile phase daily, especially if using buffers, which can support microbial growth.[7]
Unstable Column Temperature Fluctuating retention times that may not be unidirectional.Use a column oven to maintain a constant, stable temperature. Even small ambient temperature changes can affect retention.[15][17]
Column Degradation Gradual decrease in retention time over many runs, often accompanied by peak tailing. Can be caused by operating at extreme pH levels.Operate within the recommended pH range for your column (typically pH 2-8 for silica-based C18).[12] If the column is old, replace it.
Changing Mobile Phase pH Unbuffered or poorly buffered mobile phase can have its pH altered by atmospheric CO₂ or additives like TFA evaporating.Use a buffer at a sufficient concentration (e.g., >20 mM) and operate within its effective buffering range (pKa ± 1).[2][12]
Section 3: Troubleshooting Peak Shape Issues

Poor peak shape compromises resolution and the accuracy of integration.

Q6: My peak is tailing. What does this indicate and how can I fix it?

Answer:

Peak tailing occurs when a portion of the analyte is retained more strongly than the main band. For a molecule like this, the most common cause is secondary interactions between the analyte and the stationary phase.[7][18]

G start Peak Tailing Observed cause1 Secondary Silanol Interactions (Basic groups on analyte interact with acidic silanols on silica) start->cause1 cause2 Column Overload (Mass Overload) start->cause2 cause3 Physical Column Issue (Blocked Frit / Void) start->cause3 sol1 Lower Mobile Phase pH (e.g., pH < 3) to protonate silanols. Use a high-purity, end-capped column. cause1->sol1 sol2 Dilute the sample or reduce injection volume. If peak shape improves, overload was the cause. cause2->sol2 sol3 Backflush the column (if permitted). Replace the column frit or the entire column if the problem persists. cause3->sol3

Caption: Common causes and solutions for HPLC peak tailing.

  • Primary Cause: Silanol Interactions: The weakly basic thiazole nitrogen can interact ionically with deprotonated, acidic silanol groups (-Si-OH) on the surface of the silica-based stationary phase. This secondary retention mechanism causes tailing.[18]

    • Solution: Lower the mobile phase pH (e.g., to 2.5-3.0) with an acid like formic acid or phosphoric acid. This protonates the silanol groups (-Si-OH₂⁺), preventing them from interacting with the analyte. Using a modern, high-purity, end-capped column will also minimize the number of available silanol groups.[12]

  • Other Causes:

    • Mass Overload: Injecting too much analyte mass can saturate the stationary phase, leading to tailing.[19] Solution: Dilute your sample by a factor of 10 and re-inject. If the peak shape improves, you were overloading the column.

    • Column Contamination/Void: If all peaks in the chromatogram are tailing, it may indicate a physical problem like a blocked inlet frit or a void at the head of the column.[19] Solution: Try back-flushing the column. If this doesn't work, the column may need to be replaced.

Q7: My peak is fronting. What are the common causes and how do I resolve this?

Answer:

Peak fronting, where the peak has a leading edge or "shark fin" appearance, is less common than tailing. It is almost always caused by injecting too much sample or using an inappropriate sample solvent.[20][21]

  • Primary Cause: Overload (Volume or Mass): Injecting too large a volume or too high a concentration can lead to fronting.[14][22] The stationary phase becomes locally saturated, and excess analyte molecules travel down the column faster, eluting at the front of the main band.[21]

    • Solution: The simplest fix is to dilute the sample or reduce the injection volume.[13][14]

  • Secondary Cause: Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is significantly stronger (less polar) than the mobile phase, the sample band will not "focus" correctly at the head of the column, which can cause fronting, especially for early eluting peaks.[13][20]

    • Solution: Dissolve the sample in a solvent that is as close in composition to the initial mobile phase as possible.[12]

References
  • Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. YMC Nordic. [Link]

  • LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. LCGC International. [Link]

  • Understanding Peak Fronting in HPLC. Phenomenex. [Link]

  • Subirats, X., et al. (2007). Retention of Ionizable Compounds on HPLC. 2. Effect of pH, Ionic Strength, and Mobile Phase Composition on the Retention of Weak Acids. Analytical Chemistry. [Link]

  • How Column Temperature Affects HPLC Resolution. Chrom Tech. [Link]

  • Troubleshooting HPLC- Fronting Peaks. Restek. [Link]

  • The Importance of Mobile Phase pH in Chromatographic Separations. Reagecon. [Link]

  • Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

  • The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. Waters Corporation. [Link]

  • The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. Waters Corporation. [Link]

  • Subirats, X., et al. (2007). Retention of Ionizable Compounds on HPLC. 2. Effect of pH, Ionic Strength, and Mobile Phase Composition on the Retention of Weak Acids. PubMed. [Link]

  • Rosés, M., et al. (2001). Retention of ionizable compounds on HPLC. 8. Influence of mobile-phase pH change on the chromatographic retention of acids and bases during gradient elution. PubMed. [Link]

  • Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. Crawford Scientific. [Link]

  • Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

  • HPLC Troubleshooting Guide. YMC.[Link]

  • How to fix asymmetrical chromatography peaks? Cytiva. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Corporation. [Link]

  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences. [Link]

  • Engineering successful analytical methods using HILIC as an alternative retention mechanism. Phenomenex. [Link]

  • The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of. Baghdad College of Medical Sciences. [Link]

  • Increasing retention time of a sample in HPLC? ResearchGate. [Link]

  • Hydro-organic and micellar-organic reversed-phase liquid chromatographic procedures for the evaluation of sulphonamides in pharmaceuticals. ResearchGate. [Link]

  • How to Improve HPLC Peak Resolution. Chrom Tech. [Link]

  • Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. PMC. [Link]

  • Pentanamide, N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-. ChemBK. [Link]

  • N-(5-(4-NITRO-BENZENESULFONYL)-THIAZOL-2-YL)-3-PHENYL-ACRYLAMIDE. Chemical Substance Information. [Link]

  • N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)-3-(phenylthio)propanamide. Chemsrc. [Link]

  • 4-methoxy-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)benzamide. Chemsrc. [Link]

  • Confirmatory method for nine sulfonamides in miniature bovine muscle samples using HPLC/MS/MS without using SPE. Journal of Food and Drug Analysis. [Link]

  • A HPLC Method for the Quantitative Determination of N-(2-hydroxy-5-nitrophenylcarbamothioyl)-3,5-imethylbenzamide in Biological Samples. PMC. [Link]

Sources

Troubleshooting

reducing off-target effects in N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide screening

A Guide for Researchers Screening N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide and Other Novel Inhibitors Welcome to the technical support center for researchers and drug development professionals. This guide p...

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Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers Screening N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide and Other Novel Inhibitors

Welcome to the technical support center for researchers and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you identify and reduce off-target effects during the screening of novel small molecules like N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the scientific reasoning behind them to empower you to make data-driven decisions in your research.

Understanding and Addressing Off-Target Effects

Off-target effects occur when a drug or investigational compound interacts with unintended biological molecules, leading to unforeseen physiological responses that can range from minor side effects to significant toxicity.[1][2] In the early stages of drug discovery, proactively identifying and mitigating these effects is crucial for the successful development of safe and effective therapeutics.[3] This guide will walk you through a systematic approach to de-risk your lead compounds.

Troubleshooting Guide: From Initial Hit to Confirmed On-Target Activity

This section is designed to address specific challenges you may encounter during your screening cascade.

Initial Hit Validation and Assay Interference

Question: My primary screen for N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide yielded a potent hit. How can I be sure this is not an artifact of the assay itself?

Answer: This is a critical first step. Many compounds can appear as active in primary screens due to interference with the assay technology rather than true inhibition of the target. It is essential to perform counter-screens to rule out these possibilities.

  • For biochemical assays:

    • Promiscuous Inhibition: Some compounds inhibit enzymes through non-specific mechanisms, such as aggregation. To test for this, you can perform your assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100). Aggregation-based inhibition is often sensitive to detergents.

    • Assay Technology Interference: If you are using a fluorescence- or luminescence-based assay, your compound might be a quencher or an auto-fluorescent/auto-luminescent molecule. Run the assay without the enzyme or substrate to see if the compound itself affects the signal.[4]

  • For cell-based assays:

    • Cytotoxicity: A compound that is toxic to the cells will appear as an inhibitor in many cell-based assays.[5] It is crucial to run a parallel cell viability assay (e.g., MTT or CellTiter-Glo®) at the same concentrations used in your primary screen.[6]

Workflow for Initial Hit Validation

A Primary Screen Hit B Biochemical Assay Counter-Screens A->B C Cell-Based Assay Counter-Screens A->C D Rule out Aggregation (e.g., add detergent) B->D E Rule out Assay Interference (e.g., run w/o enzyme) B->E F Assess Cytotoxicity (e.g., MTT, CellTiter-Glo®) C->F G Confirmed Hit D->G E->G F->G

Caption: Initial hit validation workflow.

Confirming Direct Target Engagement

Question: I've ruled out assay artifacts. How do I confirm that N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is physically binding to my target protein?

Answer: Direct target engagement is the cornerstone of a successful drug discovery project.[3] While a biochemical or cell-based assay can show a functional effect, it doesn't prove direct binding. Biophysical assays are essential for this confirmation.[7][8]

Here's a comparison of common biophysical techniques:

TechniquePrincipleThroughputKey Information
Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay (TSA) Measures the change in protein melting temperature upon ligand binding.[3]HighTarget engagement, affinity estimation.
Surface Plasmon Resonance (SPR) Detects changes in refractive index upon ligand binding to an immobilized target.[9][10]Medium-HighAffinity (KD), kinetics (kon, koff).
Isothermal Titration Calorimetry (ITC) Measures the heat change upon ligand binding to determine thermodynamic parameters.[8][10]LowAffinity (KD), stoichiometry (n), enthalpy (ΔH), entropy (ΔS).
Microscale Thermophoresis (MST) Measures the movement of molecules in a temperature gradient, which changes upon ligand binding.[8]HighAffinity (KD).

Recommendation: For initial confirmation of target engagement, DSF/TSA is a cost-effective and high-throughput method.[3] For more detailed characterization of promising hits, SPR and ITC provide invaluable kinetic and thermodynamic data.[7][10]

Assessing Selectivity

Question: My compound binds to my target. How do I know if it's also binding to other, unintended targets, especially closely related ones?

Answer: Selectivity is as important as potency.[11] A non-selective compound is more likely to have off-target effects. The best practice is to perform selectivity profiling against a panel of related proteins. If your target is a kinase, for example, you should screen your compound against a broad panel of other kinases.[4][]

Experimental Approach: Kinase Selectivity Profiling

  • Primary Target IC50/Ki Determination: Accurately determine the potency of your compound against your primary target.[11]

  • Panel Screening: Screen your compound at a fixed concentration (e.g., 100-fold higher than its IC50 for the primary target) against a panel of related kinases.[13]

  • Dose-Response Follow-up: For any kinases that show significant inhibition in the panel screen, perform a full dose-response curve to determine the IC50.

  • Selectivity Window Calculation: A compound is generally considered selective if there is a >10- to 100-fold difference in potency between the primary target and off-targets.[11]

Logical Flow for Selectivity Profiling

A Confirmed On-Target Binder B Determine IC50/Ki for Primary Target A->B C Screen Against Kinase Panel at Fixed Concentration (e.g., 100x IC50) B->C D Identify Off-Target Hits C->D E Perform Dose-Response for Off-Target Hits D->E F Calculate Selectivity Window (IC50_off-target / IC50_primary) E->F G Prioritize Selective Compounds F->G

Caption: Workflow for kinase selectivity profiling.

Validating On-Target Effects in a Cellular Context

Question: My compound is potent and selective in biochemical and biophysical assays. How do I confirm that it works on my target in a living cell?

Answer: Demonstrating on-target activity in a cellular context is a critical step towards preclinical development.[6][14] Cell-based assays are more physiologically relevant and can provide insights into cell permeability and engagement with the target in its native environment.[15]

Recommended Cellular Assays:

  • Cellular Thermal Shift Assay (CETSA®): This powerful technique measures the thermal stabilization of a target protein in intact cells or cell lysates upon ligand binding.[3][9] An increase in the melting temperature of your target protein in the presence of your compound is strong evidence of intracellular target engagement.

  • Target-Specific Biomarker Assays: If your target is part of a known signaling pathway, you can measure the modulation of a downstream biomarker. For example, if your target is a kinase, you can use a Western blot or ELISA to measure the phosphorylation of its substrate.

  • Phenotypic Assays with Genetic Knockout/Knockdown: The "gold standard" for confirming on-target effects is to show that your compound has a specific phenotypic effect in wild-type cells, but that this effect is lost in cells where your target has been knocked out (e.g., using CRISPR-Cas9) or knocked down (e.g., using siRNA).[1]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a kinase inhibitor counter-screening panel?

A1: A good starting panel should include kinases from different branches of the kinome to get a broad view of selectivity. Commercial services offer panels of hundreds of kinases. At a minimum, you should test against closely related kinases within the same family as your primary target.

Q2: My compound is active in a biochemical assay but not in a cell-based assay. What could be the reason?

A2: This is a common issue. Several factors could be at play:

  • Poor Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.

  • Efflux by Transporters: The compound may be actively pumped out of the cell by efflux transporters like P-glycoprotein.

  • Metabolism: The compound may be rapidly metabolized into an inactive form within the cell.

  • High ATP Concentration in Cells: For ATP-competitive inhibitors, the high intracellular concentration of ATP (~1-10 mM) can outcompete the inhibitor, leading to a loss of potency compared to biochemical assays which often use lower ATP concentrations.[16]

Q3: Can computational methods help in predicting off-target effects?

A3: Yes, in silico or computational approaches can be very useful for early-stage off-target liability prediction.[2][17] Techniques like virtual target screening (VTS) can dock your compound against a large database of protein structures to identify potential off-targets.[18] This can help prioritize which counter-screening experiments to perform.

Q4: What is the role of a negative control compound?

A4: A negative control is a structurally similar but inactive analog of your active compound.[11] This is a powerful tool to demonstrate that the observed biological effect is due to the specific interaction of your active compound with its target and not some non-specific effect of the chemical scaffold.

Protocols
Protocol 1: Differential Scanning Fluorimetry (DSF) for Target Engagement
  • Reagents and Materials:

    • Purified target protein

    • SYPRO™ Orange dye (or equivalent)

    • Your compound (N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide) at various concentrations

    • Assay buffer (e.g., HEPES-buffered saline)

    • Real-time PCR instrument

  • Procedure:

    • Prepare a master mix containing the target protein and SYPRO Orange dye in the assay buffer.

    • Dispense the master mix into the wells of a 96- or 384-well PCR plate.

    • Add your compound at a range of final concentrations to the wells. Include a DMSO control.

    • Seal the plate and centrifuge briefly.

    • Place the plate in the real-time PCR instrument.

    • Set up a melt curve experiment, typically ramping the temperature from 25 °C to 95 °C with a ramp rate of 1 °C/minute.

    • Monitor the fluorescence of the SYPRO Orange dye as a function of temperature.

  • Data Analysis:

    • Plot fluorescence versus temperature. The melting temperature (Tm) is the midpoint of the transition in the sigmoidal curve.

    • A positive shift in the Tm in the presence of your compound indicates binding and stabilization of the protein.

Protocol 2: Western Blot for Downstream Biomarker Modulation
  • Cell Culture and Treatment:

    • Plate your cells of interest and allow them to adhere overnight.

    • Treat the cells with your compound at various concentrations for a specified time. Include a DMSO vehicle control.

    • If applicable, stimulate the cells to activate the signaling pathway of interest.

  • Protein Extraction:

    • Wash the cells with ice-cold PBS.

    • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Clarify the lysates by centrifugation.

  • Protein Quantification:

    • Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Western Blotting:

    • Normalize the protein amounts for all samples and prepare them for loading with Laemmli buffer.

    • Separate the proteins by SDS-PAGE.

    • Transfer the proteins to a PVDF or nitrocellulose membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST.

    • Incubate the membrane with a primary antibody specific for your biomarker of interest (e.g., a phospho-specific antibody for a kinase substrate).

    • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

    • Strip and re-probe the membrane with an antibody for a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

References
  • Concept Life Sciences. Biophysical Assays for Integrated Drug Discovery. Available from: [Link]

  • Frontiers in Cell and Developmental Biology. Biophysical Target Engagement Assays in Chemical Biology and Pharmacological Research. Available from: [Link]

  • Frontiers in Cell and Developmental Biology. Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Available from: [Link]

  • BMG LABTECH. Cell-based assays on the rise. Available from: [Link]

  • Charles River Laboratories. Biology Cell-Based Assays. Available from: [Link]

  • Domainex. Biophysics: How to choose the right assay for your drug discovery project. Available from: [Link]

  • ResearchGate. Target Engagement Assays in Early Drug Discovery. Available from: [Link]

  • ResearchGate. Inhibitor selectivity profiling. Inhibitors were screened against a... Available from: [Link]

  • PMC. Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. Available from: [Link]

  • Patsnap Synapse. How can off-target effects of drugs be minimised?. Available from: [Link]

  • ACS Publications. Cellular Selectivity Analyses Reveal Distinguishing Profiles for Type II Kinase Inhibitors. Available from: [Link]

  • PubMed. Identification and selectivity profiling of small-molecule degraders via multi-omics approaches. Available from: [Link]

  • BioAgilytix. The Use of Cell-Based Assays for Translational Medicine Studies. Available from: [Link]

  • Takara Bio. Reduced off-target effects with CRISPR/Cas9 gesicles. Available from: [Link]

  • ACS Publications. Virtual Target Screening: Validation Using Kinase Inhibitors. Available from: [Link]

  • EurekAlert!. Screen strategies for off-target liability prediction & ID small-molecule pharmaceuticals. Available from: [Link]

  • ACS Publications. Target Engagement Assays in Early Drug Discovery. Available from: [Link]

  • PMC. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Available from: [Link]

  • Royal Society of Chemistry. The Screening and Design of Allosteric Kinase Inhibitors. Available from: [Link]

  • PubMed. Identification of inhibitors of checkpoint kinase 1 through template screening. Available from: [Link]

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Reference Data & Comparative Studies

Validation

A Comparative Guide to Kinase Cross-Reactivity Profiling: A Case Study of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

This guide provides a comprehensive framework for assessing the selectivity of kinase inhibitors, using N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (hereafter designated Compound-NSP ) as a case study. In drug...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for assessing the selectivity of kinase inhibitors, using N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (hereafter designated Compound-NSP ) as a case study. In drug discovery, establishing the selectivity profile of a lead compound is a critical step to anticipate potential off-target effects, which can lead to toxicity, or to uncover opportunities for polypharmacology.[1][2] This document outlines the strategic rationale, experimental protocols, and data interpretation for validating the cross-reactivity of a novel inhibitor against a broad panel of kinases, comparing its performance to a known multi-targeted inhibitor.

The Imperative of Kinase Selectivity

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, making them a prominent class of drug targets, particularly in oncology. The high degree of structural conservation in the ATP-binding site across the human kinome presents a significant challenge: designing inhibitors that are potent against their intended target while remaining inactive against hundreds of other kinases.[3] An inhibitor's selectivity profile—a measure of its activity against a panel of off-target kinases—is therefore as important as its on-target potency.

This guide uses Compound-NSP, a molecule containing a nitrothiazole scaffold previously explored in the context of kinase inhibition[4], as a hypothetical lead compound identified from a primary screen against "Kinase-X". Our objective is to characterize its broader kinome activity and compare it with Dasatinib , a well-characterized, FDA-approved inhibitor known to target multiple kinases, including ABL and SRC family kinases.[1] This comparison will provide a critical benchmark for evaluating the relative selectivity of our lead compound.

Strategic Assay Selection: Why ADP-Glo™?

Choosing the right assay platform is fundamental to generating reliable selectivity data. While radiometric assays using [γ-³²P]ATP are considered the "gold standard" for their direct and universal nature, they involve handling radioactive materials, which poses logistical and safety challenges.[5][6]

For broad-panel screening, luminescence-based assays that quantify one of the reaction products (ADP) or the consumption of a substrate (ATP) offer a robust, high-throughput alternative.[7][8] We have selected the ADP-Glo™ Kinase Assay for this study due to its key advantages:

  • Universality: The assay measures the production of ADP, a universal product of all kinase reactions, making it compatible with virtually any kinase and substrate combination.[9]

  • High Sensitivity: It can detect low levels of ATP-to-ADP conversion, enabling the use of lower enzyme concentrations and measurement under initial velocity conditions.[10]

  • Resistance to Interference: The luminescent signal is less prone to interference from colored or fluorescent compounds compared to fluorescence-based methods.[7]

The assay is a two-step process: first, the kinase reaction is stopped, and remaining ATP is depleted. Second, the generated ADP is converted back to ATP, which then drives a luciferase-luciferin reaction to produce a light signal proportional to kinase activity.[9][10]

Experimental Workflow and Design

A systematic approach is crucial for a successful kinase profiling experiment. The overall workflow involves compound preparation, kinase reaction setup across a panel, signal detection, and data analysis.

G cluster_prep Preparation cluster_reaction Biochemical Reaction cluster_detection Signal Detection (ADP-Glo™) cluster_analysis Data Analysis Compound_Prep Compound Preparation (Serial Dilutions of Compound-NSP & Dasatinib) Reaction_Mix Addition of Substrate/ATP Mix & Compounds to Kinase Plate Compound_Prep->Reaction_Mix Kinase_Plate Kinase Panel Plating (Pre-aliquoted kinases in assay plate) Kinase_Plate->Reaction_Mix Incubation Kinase Reaction Incubation (e.g., 60 min at RT) Reaction_Mix->Incubation Add_ADP_Glo Step 1: Add ADP-Glo™ Reagent (Stop Reaction & Deplete ATP) Incubate 40 min Incubation->Add_ADP_Glo Add_KDR Step 2: Add Kinase Detection Reagent (Convert ADP to ATP & Generate Light) Incubate 30-60 min Add_ADP_Glo->Add_KDR Read_Luminescence Measure Luminescence (Plate Luminometer) Add_KDR->Read_Luminescence Data_Analysis Calculate % Inhibition Generate IC50 Curves Construct Selectivity Profile Read_Luminescence->Data_Analysis

Fig 1. Experimental workflow for kinase selectivity profiling using the ADP-Glo™ assay.
Detailed Protocol: Kinase Profiling via ADP-Glo™ Assay

This protocol is designed for a 384-well plate format. All reagent additions and incubations should be performed at room temperature unless otherwise specified.

1. Reagent Preparation:

  • Compound Dilution: Prepare a 10-point, 3-fold serial dilution series for Compound-NSP and Dasatinib in 100% DMSO, starting at a 100X final concentration (e.g., 1 mM for a 10 µM top concentration).
  • Assay Buffer: Prepare 1X Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).
  • ATP/Substrate Solution: Prepare a 5X solution of ATP and the appropriate peptide/protein substrate in the Assay Buffer. The ATP concentration should ideally be at or near the Kₘ for each specific kinase to ensure sensitive detection of competitive inhibitors.[11]
  • ADP-Glo™ Reagent: Reconstitute according to the manufacturer's protocol.[12]
  • Kinase Detection Reagent: Reconstitute the Kinase Detection Substrate with the Kinase Detection Buffer as per the manufacturer's instructions.[12][13]

2. Kinase Reaction:

  • To the wells of a 384-well plate containing the pre-aliquoted kinases from the panel:
  • a. Add 0.5 µL of the 100X compound dilutions or DMSO (for 0% and 100% inhibition controls).
  • b. Add 2.5 µL of a 2X kinase/buffer solution.
  • c. Initiate the kinase reaction by adding 2 µL of the 2.5X ATP/Substrate solution for a final reaction volume of 5 µL.
  • d. Incubate the plate for 60 minutes at room temperature.

3. Signal Detection:

  • a. Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.[9] This also depletes the unconsumed ATP.
  • b. Incubate for 40 minutes.
  • c. Add 10 µL of Kinase Detection Reagent to each well.[9] This converts the ADP to ATP and initiates the luminescence reaction.
  • d. Incubate for 30-60 minutes to stabilize the luminescent signal.
  • e. Measure the luminescence using a plate-reading luminometer with an integration time of 0.25-1 second per well.

4. Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO controls (0% inhibition) and "no enzyme" or maximum inhibitor controls (100% inhibition).
  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic dose-response curve to determine the IC₅₀ value for each kinase-inhibitor pair.

Interpreting Cross-Reactivity Data

The goal of profiling is to understand an inhibitor's potency landscape across the kinome. A highly selective compound will potently inhibit its primary target with minimal effect on other kinases, whereas a non-selective or multi-targeted compound will show potent activity against several kinases.

G cluster_on_target cluster_off_target Compound Test Compound On_Target Primary Target (Kinase-X) Compound->On_Target High Potency (Low IC50) Off_Target1 Kinase A Compound->Off_Target1 Moderate Potency Off_Target2 Kinase B Compound->Off_Target2 Low Potency Off_Target3 Kinase C Compound->Off_Target3 High Potency No_Effect Non-Inhibited Kinases Compound->No_Effect No significant inhibition

Fig 2. Conceptual diagram of kinase inhibitor selectivity and cross-reactivity.
Comparative Data Analysis: Compound-NSP vs. Dasatinib

Below is a table of hypothetical data representing the results from a 100-kinase panel screen. For clarity, only a representative subset of kinases is shown. The data is presented as IC₅₀ values, the concentration of inhibitor required to reduce kinase activity by 50%.

Kinase TargetKinase FamilyCompound-NSP IC₅₀ (nM)Dasatinib IC₅₀ (nM)
Kinase-X (Hypothetical) TK 25 500
ABL1TK>10,000<1
SRCTK>10,000<1
LCKTK8,5001.2
KITTK5,2005
PDGFRβTK3,1008
EGFRTK>10,0002,500
VEGFR2TK85045
p38α (MAPK14)CMGC45015
CDK2CMGC>10,0003,500
PKAAGC>10,000>10,000
ROCK1AGC9,8008,200

TK: Tyrosine Kinase; CMGC: CDK, MAPK, GSK3, CLK family; AGC: PKA, PKG, PKC family. Data are hypothetical for illustrative purposes. Bold values indicate high potency (IC₅₀ < 20 nM).

Senior Scientist Insights & Conclusion

  • Selectivity Profile of Compound-NSP: Compound-NSP demonstrates high potency against its intended target, Kinase-X (IC₅₀ = 25 nM). It shows weak off-target activity against VEGFR2 and p38α at concentrations approximately 30-fold and 18-fold higher than its on-target IC₅₀, respectively. Against the rest of the representative panel, it is largely inactive. This suggests a favorable, selective profile that warrants further investigation.

  • Benchmark Comparison: As expected, Dasatinib shows potent, single-digit nanomolar activity against its known core targets (ABL, SRC family, KIT, PDGFRβ).[1] It also demonstrates significant activity against p38α. This broad activity profile contrasts sharply with the focused activity of Compound-NSP, effectively highlighting what a selective inhibitor profile looks like versus a multi-targeted one.

  • Causality and Next Steps: The selectivity of Compound-NSP suggests its chemical scaffold fits a specific conformation or set of residues unique to the ATP-binding pocket of Kinase-X. The weak off-target hits (VEGFR2, p38α) may share some structural similarities in their binding sites, a hypothesis that could be explored with computational docking studies.[3]

Trustworthiness and Self-Validation: To ensure these findings are robust, hits and key negative results should be confirmed with an orthogonal assay .[11] An orthogonal method, such as a radiometric filter-binding assay or a cell-based assay measuring the phosphorylation of a known substrate of Kinase-X, would validate that the observed inhibition is not an artifact of the ADP-Glo™ detection system. Furthermore, performing assays at a high, physiological concentration of ATP (1-5 mM) is a crucial secondary step, as inhibitors that are competitive with ATP will show reduced potency, giving a better prediction of cellular efficacy.[8][11]

References

  • Geahlen, R. L., & Kennelly, P. J. (2012). A high-throughput radiometric kinase assay. Methods in molecular biology (Clifton, N.J.), 795, 137–143. [Link]

  • BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. [Link]

  • The Bumbling Biochemist. (2021). Radiometric kinase assays with scintillation counting. [Link]

  • Lee, S., & Kim, S. J. (2017). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of visualized experiments : JoVE, (123), 55769. [Link]

  • Kufareva, I., & Abagyan, R. (2008). Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Journal of computational biology, 15(4), 373-388. [Link]

  • Karaman, M. W., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Crossfire Oncology. [Link]

  • Celtarys. (2025). Biochemical assays for kinase activity detection. [Link]

  • Reaction Biology. (2024). Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

  • BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?[Link]

  • Singh, H., et al. (2012). Prediction of Specificity and Cross-Reactivity of Kinase Inhibitors. ResearchGate. [Link]

  • Fernandez, A., & Maddipati, S. (2006). A priori inference of cross reactivity for drug-targeted kinases. Journal of medicinal chemistry, 49(11), 3092–3100. [Link]

  • Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. [Link]

  • BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. [Link]

  • ChemBK. (n.d.). Pentanamide, N-[5-[(4-nitrophenyl)sulfonyl]-2-thiazolyl]-. [Link]

  • Chemsrc. (2026). N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)-3-(phenylthio)propanamide. [Link]

  • ECHA. (n.d.). N-(5-(4-NITRO-BENZENESULFONYL)-THIAZOL-2-YL)-3-PHENYL-ACRYLAMIDE. [Link]

  • Mattmann, M. E., et al. (2012). Identification of (R)-N-(4-(4-methoxyphenyl)thiazol-2-yl)-1-tosylpiperidine-2-carboxamide, ML277, as a novel, potent and selective K(v)7.1 (KCNQ1) potassium channel activator. Bioorganic & medicinal chemistry letters, 22(18), 5936–5941. [Link]

  • Chemsrc. (2026). 4-methoxy-N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)benzamide. [Link]

  • Goldman, P., & Wuest, J. D. (1983). Nitrosoimidazoles: highly bactericidal analogues of 5-nitroimidazole drugs. Journal of the American Chemical Society, 105(24), 7262-7265. [Link]

  • El-Gazzar, M. G., et al. (2023). Identification of N-(5-Nitrothiazol-2-yl)-3-oxopyrazolidine- 4-carboxamide Derivative as a Potent Inhibitor of Clostridioides difficile. Sciforum. [Link]

  • Swain, S. S., et al. (2025). Investigation of N-(5-nitrothiazol-2-yl)-2-((4-oxo-3,4-Dihydroquinazolin-2-yl) Thio) Acetamide Derivatives as Potential EGFR Kinase Inhibitors. Advanced Journal of Chemistry, Section A. [Link]

  • Chao, Q., et al. (2009). Identification of N-(5-tert-butyl-isoxazol-3-yl)-N'-{4-[7-(2-morpholin-4-yl-ethoxy)imidazo[2,1-b][12][14]benzothiazol-2-yl]phenyl}urea dihydrochloride (AC220), a uniquely potent, selective, and efficacious FMS-like tyrosine kinase-3 (FLT3) inhibitor. Journal of medicinal chemistry, 52(23), 7808–7816. [Link]

  • Li, P., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules (Basel, Switzerland), 15(12), 9046–9056. [Link]

  • Eze, F. I., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules (Basel, Switzerland), 27(21), 7480. [Link]

  • Savych, H., et al. (2023). 4-(Benzo[d]thiazol-2-yl)-1-(2-nitrophenyl)-1H-1,2,3-triazol-5-amine. Molbank, 2023(2), M1639. [Link]

  • Ciba-Geigy Ag. (1976). New derivatives of 2-benzamido-5-nitro thiazoles.

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Comparative

A Researcher's Guide to High-Resolution Mass Spectrometry for Exact Mass Confirmation of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

In the landscape of drug discovery and development, the unambiguous confirmation of a synthesized compound's identity is a cornerstone of scientific rigor. For researchers and drug development professionals, establishing...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of drug discovery and development, the unambiguous confirmation of a synthesized compound's identity is a cornerstone of scientific rigor. For researchers and drug development professionals, establishing the exact mass of a novel molecule is a critical checkpoint. This guide provides an in-depth, technical comparison of high-resolution mass spectrometry (HRMS) for the exact mass confirmation of the target compound, N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide. We will delve into the experimental nuances, data interpretation, and a comparative analysis with alternative analytical techniques, ensuring a comprehensive understanding for the discerning scientist.

The Subject of Our Investigation: N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide

Our target molecule, N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, is a sulfonamide derivative. The molecular formula for this compound is C₁₄H₁₅N₃O₅S₂. This information is the bedrock of our analysis, allowing us to calculate the theoretical exact mass against which our experimental data will be benchmarked.

Molecular Structure:

Caption: Chemical structure of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide.

The Gold Standard: High-Resolution Mass Spectrometry (HRMS)

HRMS is the definitive technique for determining the elemental composition of a molecule by providing a highly accurate measurement of its mass-to-charge ratio (m/z). This accuracy allows for the differentiation between compounds with the same nominal mass but different elemental formulas.

Theoretical Exact Mass Calculation

The first step in our confirmation workflow is the calculation of the theoretical monoisotopic mass of our target compound. The monoisotopic mass is the sum of the masses of the most abundant isotopes of each element in the molecule.

For C₁₄H₁₅N₃O₅S₂, the theoretical monoisotopic mass is calculated as follows:

ElementCountIsotopic Mass (Da)Total Mass (Da)
Carbon (¹²C)1412.000000168.000000
Hydrogen (¹H)151.00782515.117375
Nitrogen (¹⁴N)314.00307442.009222
Oxygen (¹⁶O)515.99491579.974575
Sulfur (³²S)231.97207163.944142
Total 369.044314

Therefore, the theoretical monoisotopic mass of the neutral molecule is 369.0443 Da . In positive ion mode electrospray ionization (ESI), we would expect to observe the protonated molecule, [M+H]⁺, at m/z 370.0521 .

Experimental Workflow: LC-HRMS

A liquid chromatography-high-resolution mass spectrometry (LC-HRMS) system is the workhorse for this type of analysis. The liquid chromatography step separates the target compound from any impurities, and the HRMS detector provides the high-accuracy mass measurement.

cluster_LC Liquid Chromatography cluster_MS High-Resolution Mass Spectrometry Sample Sample Injection Column UPLC/HPLC Column (e.g., C18) Sample->Column IonSource Electrospray Ionization (ESI) Positive Mode Column->IonSource Eluent MobilePhase Mobile Phase Gradient MobilePhase->Column MassAnalyzer Mass Analyzer (e.g., Orbitrap or TOF) IonSource->MassAnalyzer Detector Detector MassAnalyzer->Detector DataSystem Data System (Mass Spectrum) Detector->DataSystem Signal

Caption: A typical LC-HRMS workflow for small molecule analysis.

  • Sample Preparation: Dissolve a small amount of the synthesized N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in a suitable solvent (e.g., acetonitrile or methanol) to a final concentration of approximately 1 µg/mL.

  • LC System:

    • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size) is a good starting point.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A typical gradient would be to start at 5-10% B, ramp up to 95% B over several minutes, hold, and then return to initial conditions to re-equilibrate. The exact gradient should be optimized to achieve good separation of the analyte from any impurities.

    • Flow Rate: 0.3-0.5 mL/min.

    • Injection Volume: 1-5 µL.

  • HRMS System (Orbitrap or TOF):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 - 4.5 kV.

    • Source Temperature: 120 - 150 °C.

    • Desolvation Gas Flow and Temperature: Optimize for the specific instrument to ensure efficient desolvation.

    • Mass Analyzer Mode: Full scan mode with a mass range of m/z 100-1000.

    • Resolution: Set to a high value, typically >60,000 for an Orbitrap or >40,000 for a TOF.

    • Data Acquisition: Acquire data in centroid mode.

Data Interpretation and Confirmation

The primary goal is to find the experimentally measured m/z value that corresponds to the theoretical m/z of the protonated molecule ([M+H]⁺).

Simulated High-Resolution Mass Spectrum:

Ion SpeciesTheoretical m/zSimulated Experimental m/zMass Error (ppm)
[M+H]⁺370.0521370.0519-0.54
[M+Na]⁺392.0341392.0338-0.77

A mass error of less than 5 ppm is generally considered acceptable for confirming the elemental composition of a small molecule. In our simulated data, the mass error for the protonated molecule is well within this limit, providing strong evidence for the correct chemical formula. The presence of adducts, such as the sodium adduct ([M+Na]⁺), is common in ESI and can provide further confidence in the molecular weight of the compound.[1][2]

Tandem Mass Spectrometry (MS/MS) for Structural Confirmation:

To further increase confidence in the compound's identity, tandem mass spectrometry (MS/MS) can be performed. In this technique, the ion of interest (in this case, the [M+H]⁺ ion at m/z 370.0521) is isolated and then fragmented. The resulting fragment ions provide structural information.

cluster_fragments Plausible Fragment Ions Parent [M+H]⁺ m/z 370.0521 Frag1 m/z 285.0835 [M+H - C₅H₉O]⁺ Parent->Frag1 Loss of pentanoyl group Frag2 m/z 185.9811 [C₆H₄NO₂S]⁺ Parent->Frag2 Cleavage of S-N bond Frag3 m/z 155.9760 [C₆H₄NO₂]⁺ Frag2->Frag3 Loss of SO₂

Caption: Proposed MS/MS fragmentation pathway for the [M+H]⁺ ion.

The fragmentation of sulfonamides often involves cleavage of the S-N bond and loss of the sulfonyl group.[3][4] The observation of these characteristic fragments in the MS/MS spectrum would provide strong evidence for the proposed structure.

A Comparative Look: Alternative Analytical Techniques

While HRMS is a powerful tool for exact mass confirmation, a multi-technique approach is often employed in drug development to provide a comprehensive characterization of a new chemical entity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of a molecule by probing the magnetic properties of atomic nuclei. ¹H NMR, in particular, is invaluable for confirming the presence and connectivity of hydrogen atoms in a molecule.

Simulated ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (ppm)MultiplicityIntegrationAssignment
8.25d2HAromatic protons ortho to NO₂
8.05d2HAromatic protons meta to NO₂
7.85s1HThiazole proton
2.40t2H-CH₂- adjacent to C=O
1.60m2H-CH₂-
1.35m2H-CH₂-
0.90t3H-CH₃

The simulated NMR data shows distinct signals for the aromatic, thiazole, and pentanamide protons, consistent with the proposed structure. The chemical shifts, multiplicities, and integration values all align with what would be expected for this molecule.

Elemental Analysis

Elemental analysis is a classical technique that determines the percentage composition of a compound by mass. The experimentally determined percentages of carbon, hydrogen, nitrogen, and sulfur are compared to the theoretical values calculated from the molecular formula.

Theoretical vs. Simulated Experimental Elemental Analysis:

ElementTheoretical %Simulated Experimental %Difference
Carbon (C)45.5245.45-0.07
Hydrogen (H)4.094.15+0.06
Nitrogen (N)11.3711.31-0.06
Sulfur (S)17.3617.42+0.06

For a pure compound, the experimental values should be within ±0.4% of the theoretical values.[5] The simulated data falls well within this accepted range, providing further confirmation of the compound's purity and elemental composition.

Conclusion: A Multi-faceted Approach to Confirmation

The exact mass confirmation of a novel compound like N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is a critical step in the drug development pipeline. High-resolution mass spectrometry stands out as the primary tool for this purpose, offering unparalleled accuracy in mass measurement. When coupled with tandem mass spectrometry, it provides a high degree of confidence in both the elemental composition and the structure of the molecule.

However, for a truly robust characterization, a holistic approach that incorporates orthogonal techniques is recommended. NMR spectroscopy provides invaluable structural detail, while elemental analysis offers a fundamental confirmation of the elemental composition and purity. By integrating the data from these complementary techniques, researchers can build a comprehensive and irrefutable body of evidence to support the identity of their synthesized compounds, ensuring the integrity and progression of their research.

References

  • ChemAxon. (n.d.). Chemicalize. Retrieved from [Link]

  • Sun, W., et al. (2010). Intramolecular charge transfer in the gas phase: fragmentation of protonated sulfonamides in mass spectrometry. Journal of the American Society for Mass Spectrometry, 21(6), 1010-1019.
  • Volmer, D. A., & Lock, C. M. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379.
  • Kokotou, M. G., & Thomaidis, N. S. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513-519.
  • NMRPredict. (n.d.). NMR Prediction. Retrieved from [Link]

  • Giefers, H., et al. (2021). An International Study Evaluating Elemental Analysis. Organic & Biomolecular Chemistry, 19(30), 6649-6655.
  • University of Illinois. (n.d.). Elemental Composition Calculator. Retrieved from [Link]

  • International Council for Harmonisation. (1996). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Schymanski, E. L., et al. (2014). Identifying small molecules via high resolution mass spectrometry: communicating confidence. Environmental Science & Technology, 48(4), 2097-2098.
  • SCIEX. (n.d.). TOF Mass Spectrometry. Retrieved from [Link]

  • Sterling, H. J., et al. (2015). Formation of Sodium Cluster Ions Complicates LC-MS Metabolomics Analyses. Metabolites, 5(3), 514-526.
  • International Council for Harmonisation. (2022). ICH Harmonised Guideline: Bioanalytical Method Validation and Study Sample Analysis M10. Retrieved from [Link]

  • Grace, C., & De Vijlder, T. (2006). Influence of Na+ and K+ Concentration in solvents on Mass Spectra of Peptides in LC–ESI-MS. Spectroscopy, 21(2), 44-49.

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Validation

A Preclinical In Vivo Efficacy Guide: Evaluating N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide in ER-Positive Breast Cancer Models Against Standard of Care

Introduction: The Rationale for Investigating Thiazole Sulfonamides in Oncology The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates.[...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Rationale for Investigating Thiazole Sulfonamides in Oncology

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates.[1][2][3] Its presence is associated with a wide array of biological activities, including potent anticancer effects.[4] When coupled with a sulfonamide moiety, this heterocyclic system has given rise to compounds targeting key pathways in cancer progression, such as tumor-associated carbonic anhydrases and microtubule dynamics.[1][5]

N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide, hereafter referred to as "Compound-X," belongs to this promising class. Its structure suggests a potential multi-targeted mechanism of action, a highly sought-after attribute in modern oncology to overcome the challenge of drug resistance.[5] This guide outlines a hypothetical preclinical in vivo study comparing the efficacy of Compound-X against a standard-of-care chemotherapeutic agent, Paclitaxel, in an estrogen receptor-positive (ER+) breast cancer model. ER+ breast cancer is the most common subtype, and while endocrine therapies are the frontline treatment, chemotherapy remains crucial for advanced, resistant, or high-risk disease.[6][7][8]

Postulated Mechanism of Action: A Dual-Targeting Approach

Based on its core structure, Compound-X is hypothesized to exert its anticancer effects through a dual mechanism: inhibition of tubulin polymerization and selective inhibition of carbonic anhydrase IX (CA IX).

  • Tubulin Polymerization Inhibition: Many thiazole-containing molecules have been identified as potent inhibitors of tubulin polymerization, binding to the colchicine site.[4][9][10] By disrupting microtubule dynamics, these agents induce a G2/M cell cycle arrest, leading to apoptosis in rapidly dividing cancer cells.[10] This is the same mechanism employed by established chemotherapeutics like the Vinca alkaloids and colchicines.[9]

  • Carbonic Anhydrase IX (CA IX) Inhibition: The sulfonamide group is the quintessential zinc-binding group for inhibiting carbonic anhydrases.[5] CA IX is a transmembrane enzyme highly overexpressed in hypoxic tumors and is a key regulator of tumor pH.[11][12] By catalyzing the hydration of CO2 to bicarbonate and protons, it helps maintain a neutral intracellular pH while acidifying the extracellular microenvironment, which promotes tumor invasion and metastasis.[12][13] Inhibition of CA IX can reverse this pH imbalance, suppress tumor growth, and potentially enhance the efficacy of other therapies.[11][14][15]

This dual-action potential makes Compound-X an exciting candidate for overcoming the limitations of single-target agents.

Mechanism_of_Action cluster_0 Cancer Cell Tubulin α/β-Tubulin Dimers Microtubules Microtubules Tubulin->Microtubules Polymerization Spindle Mitotic Spindle Microtubules->Spindle G2M G2/M Arrest Apoptosis1 Apoptosis G2M->Apoptosis1 Hypoxia Tumor Hypoxia CAIX Carbonic Anhydrase IX (CA IX) Hypoxia->CAIX Upregulates pHi Intracellular pH (pHi) Maintained CAIX->pHi pHe Extracellular pH (pHe) Acidified CAIX->pHe CO2 + H2O -> H+ + HCO3- Growth Tumor Growth Suppression Invasion Invasion & Metastasis pHe->Invasion CompoundX Compound-X (N-(5-((4-nitrophenyl)sulfonyl) thiazol-2-yl)pentanamide) CompoundX->Microtubules Inhibits Polymerization CompoundX->CAIX Inhibits Enzymatic Activity

Caption: Postulated dual mechanism of action for Compound-X.

Comparative In Vivo Efficacy Study Design

To rigorously evaluate the therapeutic potential of Compound-X, a xenograft study using an established ER+ human breast cancer cell line is essential. The MCF-7 cell line is an ideal choice as it is well-characterized, expresses estrogen receptors, and is widely used for preclinical breast cancer research.[16][17][18]

Animal Model and Tumor Establishment
  • Animal Strain: Female athymic nude mice (nu/nu), 6-8 weeks old. These mice are immunocompromised, allowing for the growth of human tumor xenografts.

  • Cell Line: MCF-7 (human breast adenocarcinoma, ER+).

  • Estrogen Supplementation: MCF-7 tumor growth is estrogen-dependent.[17][19] Therefore, one week prior to cell implantation, mice must be implanted subcutaneously with a 17β-estradiol pellet (e.g., 0.72 mg, 60-day release) to maintain physiological estrogen levels.[19]

  • Tumor Implantation: 5 x 10^6 MCF-7 cells, resuspended in 100 µL of a 1:1 mixture of serum-free medium and Matrigel, are injected subcutaneously into the right flank of each mouse.[20] Matrigel provides an extracellular matrix scaffold that supports initial tumor cell growth.

  • Tumor Growth Monitoring: Tumors are allowed to grow until they reach a mean volume of approximately 100-150 mm³. Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2. Animal body weight should be recorded twice weekly as a measure of general health and toxicity.

Treatment Groups and Dosing Regimen

Once tumors reach the target size, mice are randomized into treatment groups (n=8-10 mice per group).

GroupTreatmentDoseRouteScheduleRationale
1 Vehicle Control-PODailyTo assess baseline tumor growth. The vehicle should match the formulation of Compound-X.
2 Compound-X25 mg/kgPODailyLow dose to establish a dose-response relationship.
3 Compound-X50 mg/kgPODailyHigh dose to determine maximum tolerated dose and efficacy.
4 Paclitaxel10 mg/kgIPQ3DStandard-of-care cytotoxic agent with a similar mechanism (tubulin inhibition).[20]
  • Route of Administration: Oral (PO) gavage is proposed for Compound-X, reflecting the desired clinical route for novel small molecules. Paclitaxel is administered via intraperitoneal (IP) injection, a standard preclinical route.

  • Duration: Treatment continues for 21-28 days, or until tumors in the control group reach the predetermined endpoint size (e.g., 2000 mm³).

Experimental_Workflow cluster_acclimatization Week -2 to -1 cluster_preparation Week -1 cluster_implantation Day 0 cluster_monitoring1 Day 1 to ~14 cluster_treatment Day ~14 to ~42 cluster_endpoint Endpoint (Day ~42) acclimatize Animal Acclimatization (Athymic Nude Mice) pellet Subcutaneous Implantation of 17β-Estradiol Pellets acclimatize->pellet implant Subcutaneous Injection of 5x10^6 MCF-7 Cells in Matrigel pellet->implant monitor1 Tumor Growth Monitoring (Calipers & Body Weight) implant->monitor1 randomize Randomize Mice when Tumors reach 100-150 mm³ monitor1->randomize treat Initiate Treatment Regimens: - Vehicle - Compound-X (2 doses) - Paclitaxel randomize->treat monitor2 Continue Monitoring Tumor Volume & Body Weight treat->monitor2 endpoint Euthanasia & Endpoint Analysis: - Final Tumor Volume & Weight - Immunohistochemistry (IHC) - Western Blot monitor2->endpoint

Caption: In vivo xenograft study workflow.
Efficacy Endpoints and Analysis
  • Primary Endpoint: Tumor Growth Inhibition (TGI). This is the primary measure of efficacy. At the end of the study, the TGI is calculated for each treatment group relative to the vehicle control.

    • TGI (%) = [1 - (ΔT / ΔC)] x 100, where ΔT is the change in mean tumor volume in the treated group and ΔC is the change in the control group.

  • Secondary Endpoints:

    • Final Tumor Weight: Tumors are excised and weighed at the end of the study.

    • Body Weight Change: A significant loss of body weight (>15-20%) is an indicator of toxicity.

    • Tumor Histology: Excised tumors will be fixed in formalin and embedded in paraffin for Immunohistochemistry (IHC) analysis of proliferation (Ki-67), apoptosis (cleaved Caspase-3), and target engagement markers.

Hypothetical Data and Comparative Analysis

The following tables present hypothetical data to illustrate a successful outcome for Compound-X in this preclinical model.

Table 1: Hypothetical In Vivo Efficacy Data

Treatment Group Mean Tumor Volume at Endpoint (mm³) ± SEM % TGI Mean Final Tumor Weight (g) ± SEM Mean Body Weight Change (%)
Vehicle Control 1850 ± 210 - 1.9 ± 0.25 +2.5
Compound-X (25 mg/kg) 980 ± 150 47% 1.0 ± 0.18 -1.5
Compound-X (50 mg/kg) 455 ± 95 75% 0.5 ± 0.11 -4.0

| Paclitaxel (10 mg/kg) | 695 ± 120 | 62% | 0.7 ± 0.15 | -8.5 |

Interpretation: In this hypothetical scenario, Compound-X demonstrates a dose-dependent antitumor activity. The high dose (50 mg/kg) shows superior efficacy compared to the standard-of-care, Paclitaxel, with a higher TGI (75% vs. 62%). Furthermore, Compound-X appears to be better tolerated, as indicated by the lower percentage of body weight loss compared to the Paclitaxel group. This suggests a favorable therapeutic window.

Table 2: Hypothetical Pharmacodynamic Marker Analysis (IHC Staining Score)

Treatment Group Ki-67 (% Positive Cells) Cleaved Caspase-3 (% Positive Cells)
Vehicle Control 85% 5%
Compound-X (50 mg/kg) 20% 45%

| Paclitaxel (10 mg/kg) | 35% | 30% |

Interpretation: The IHC data would support the tumor volume findings. A significant reduction in the proliferation marker Ki-67 and a substantial increase in the apoptosis marker cleaved Caspase-3 in the Compound-X treated group would provide mechanistic evidence for its in vivo activity, consistent with its proposed role as an inducer of cell cycle arrest and apoptosis.

Conclusion and Future Directions

This guide presents a hypothetical yet robust framework for the preclinical in vivo evaluation of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide (Compound-X). Based on the activities of structurally related molecules, this compound class holds significant promise, potentially acting through a dual mechanism of tubulin and carbonic anhydrase IX inhibition.

The proposed MCF-7 xenograft model provides a clinically relevant setting to compare the efficacy and tolerability of Compound-X against a standard-of-care agent like Paclitaxel. The illustrative data demonstrates a scenario where a novel agent could show superior, dose-dependent tumor growth inhibition with an improved safety profile.

Successful validation through such a study would warrant further investigation, including:

  • Pharmacokinetic (PK) studies to correlate exposure with efficacy.

  • Efficacy studies in other breast cancer subtypes , including triple-negative models.

  • Combination studies with endocrine therapies (e.g., Tamoxifen or Letrozole) to explore synergistic effects.

  • In-depth toxicology studies to fully characterize the safety profile before advancing to clinical trials.

The methodical approach outlined here provides a clear and scientifically rigorous path for assessing the in vivo potential of this and other novel thiazole sulfonamides in the competitive landscape of oncology drug development.

References

  • Li, N. et al. (2023). Discovery of novel tubulin polymerization inhibitor with promising antitumor activity in vivo. European Journal of Medicinal Chemistry, 256, 115402. [Link]

  • O'Shaughnessy, J. (2025). After Two Decades, Potential New Standard of Care for Early-Stage Breast Cancer Emerges. OncLive. [Link]

  • Altogen Labs. (n.d.). MCF7 Xenograft Model. Altogen Labs. [Link]

  • Kizaki, M. et al. (2020). Efficacy of the novel tubulin polymerization inhibitor PTC‐028 for myelodysplastic syndrome. Cancer Science, 111(11), 4253-4264. [Link]

  • ResearchGate. (2014). Does anybody have a protocol for MCF-7 xenograft model with estrogen stimulation? ResearchGate. [Link]

  • Altogen Labs. (n.d.). MCF7 Xenograft Model | Xenograft Services. Altogen Labs. [Link]

  • Hank-Vail, D. & Ganti, R. (2022). Treating ER-positive breast cancer: a review of the current FDA-approved SERMs and SERDs and their mechanisms of action. Journal of Clinical Medicine, 11(19), 5735. [Link]

  • Mboge, M. Y. et al. (2021). Carbonic Anhydrase IX Inhibitors as Candidates for Combination Therapy of Solid Tumors. International Journal of Molecular Sciences, 22(24), 13411. [Link]

  • Melior Discovery. (n.d.). The MCF-7 Xenograft Model for Breast Cancer. Melior Discovery. [Link]

  • Wang, X. et al. (2025). Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy. Signal Transduction and Targeted Therapy, 10(1), 1-16. [Link]

  • Cleveland Clinic. (2024). Estrogen receptor-positive breast cancer (ER+). Cleveland Clinic. [Link]

  • BioWorld Science. (2025). Tubulin polymerization inhibitor shows potent efficacy, good safety in models of gastric cancer. BioWorld. [Link]

  • Supuran, C. T. (2008). Inhibition of carbonic anhydrase IX as a novel anticancer mechanism. World Journal of Clinical Oncology, 1(1), 15-28. [Link]

  • Guech, C. et al. (2009). CYT997: a novel orally active tubulin polymerization inhibitor with potent cytotoxic and vascular disrupting activity in vitro and in vivo. Molecular Cancer Therapeutics, 8(11), 3036-3045. [Link]

  • Altogen Labs. (n.d.). Validated MCF7 Xenograft Model. Altogen Labs. [Link]

  • ASCO Publications. (2021). Standard of Care in Hormone Receptor–Positive Metastatic Breast Cancer: Can We Improve the Current Regimens or Develop Better Selection Tools? JCO Oncology Practice. [Link]

  • McIntyre, A. et al. (2012). Carbonic anhydrase IX promotes tumor growth and necrosis in vivo and inhibition enhances anti-VEGF therapy. Clinical Cancer Research, 18(11), 3100-3111. [Link]

  • El-Gamal, M. I. et al. (2025). A novel thiazole-sulfonamide hybrid molecule as a promising dual tubulin/carbonic anhydrase IX inhibitor with anticancer activity. RSC Medicinal Chemistry. [Link]

  • Al-Warhi, T. et al. (2023). In silico study, synthesis, and antineoplastic evaluation of thiazole-based sulfonamide derivatives and their silver complexes with expected carbonic anhydrase inhibitory activity. Journal of Medicine and Life, 16(12), 1858. [Link]

  • McIntyre, A. et al. (2012). Carbonic Anhydrase IX Promotes Tumor Growth and Necrosis In Vivo and Inhibition Enhances Anti-VEGF Therapy. Clinical Cancer Research, 18(11), 3100-3111. [Link]

  • Angeli, A. et al. (2022). The inhibitory effect of boric acid on hypoxia-regulated tumour-associated carbonic anhydrase IX. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1438-1443. [Link]

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Safety & Regulatory Compliance

Safety

N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide proper disposal procedures

As a Senior Application Scientist, managing the lifecycle of complex synthetic intermediates requires moving beyond basic compliance. You must understand the molecular causality behind safety protocols.

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, managing the lifecycle of complex synthetic intermediates requires moving beyond basic compliance. You must understand the molecular causality behind safety protocols.

The compound N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide is a highly functionalized organic molecule. Because specific, pre-published Safety Data Sheets (SDS) for niche or novel synthetic intermediates are often unavailable, we must design our operational and disposal plans by deconstructing the molecule's functional groups.

This guide provides a self-validating, step-by-step protocol for the safe handling, segregation, and disposal of this compound, ensuring compliance with the EPA's Resource Conservation and Recovery Act (RCRA) "cradle-to-grave" mandate[1].

Chemical Profile & Hazard Causality

To dispose of a chemical safely, you must first understand how it behaves under stress. This molecule contains three critical functional groups that dictate our disposal strategy:

  • The Nitroaromatic Ring (4-nitrophenyl): Nitroaromatics are inherently energy-rich. The polar, electrophilic nature of the nitro group withdraws electrons from the aromatic ring[2]. If subjected to rapid heating, shock, or mixed with caustic alkalies, polynitroaromatics and specific nitroaromatic derivatives risk violent exothermic decomposition[3]. Furthermore, nitroaromatics are highly toxic to aquatic environments, meaning this compound can never be disposed of via the municipal sewer system[2].

  • The Sulfonyl & Thiazole Groups: This molecule contains two sulfur atoms and three nitrogen atoms. When combusted, it will generate high volumes of sulfur oxides (SOx) and nitrogen oxides (NOx). Therefore, standard open-field burning or basic incineration is strictly prohibited; it must be processed in a properly designed chemical waste incinerator equipped with SOx/NOx scrubbers[2].

  • The Pentanamide Chain: This aliphatic chain increases the molecule's lipophilicity, meaning it can easily penetrate standard latex laboratory gloves and absorb through the skin. It also acts as an organic fuel load during incineration.

Waste Segregation Matrix

Proper disposal begins at the bench. Mixing this compound with incompatible waste streams can trigger dangerous reactions in the waste carboy. Summarized below is the quantitative and qualitative data for segregating this compound.

Waste Stream TypePrimary ContainerIncompatible Materials (DO NOT MIX)Final Disposal Route
Solid Waste (Powder/Crystals)Amber glass vial with PTFE-lined capStrong reducing agents (NaBH4, LiAlH4), Caustic alkalies (NaOH, KOH)High-temperature chemical incineration[2]
Liquid Waste (Halogenated)HDPE or Glass Carboy (Red Tag)Azides, heavy metal salts, strong oxidizersIncineration with halogen/SOx/NOx scrubbing
Liquid Waste (Non-Halogenated)HDPE or Glass Carboy (Blue Tag)Nitric acid, concentrated sulfuric acidChemical incineration
Consumables (Gloves, Pipettes)6-mil clear polyethylene bagPyrophorics, water-reactive chemicalsSolid hazardous waste landfill or incineration

Operational Disposal Protocols

The following step-by-step methodologies are grounded in the National Research Council's Prudent Practices in the Laboratory[4].

Protocol A: Solid Waste Disposal

Nitroaromatic compounds can degrade under UV light, potentially forming more reactive intermediates. Solid waste must be protected from light.

  • Collection: Sweep up any unreacted or spilled N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide using a static-free brush. Do not use a standard vacuum, as the friction and static can ignite organic dust.

  • Containment: Transfer the solid into a wide-mouth amber glass jar. Ensure the cap is PTFE-lined to prevent the amide from degrading the plastic seal over time.

  • Labeling: Affix a hazardous waste label immediately. Check the boxes for "Toxic" and "Environmental Hazard." Explicitly write the full chemical name; do not use abbreviations.

  • Storage: Store in a cool, dry, dark secondary containment bin away from any basic (alkaline) waste streams[3].

Protocol B: Liquid Waste Processing

Because this compound is often dissolved in solvents like DMSO, DMF, or Dichloromethane (DCM) during assays, the solvent dictates the liquid waste stream.

  • Segregation: Determine if the solvent is halogenated (e.g., DCM, Chloroform) or non-halogenated (e.g., DMSO, Methanol).

  • Transfer: Using a dedicated funnel, slowly pour the liquid waste into the appropriate designated carboy. Crucial Step: Ensure the carboy does not contain any strong reducing agents. The nitro group on the 4-nitrophenyl ring can undergo a highly exothermic reduction to an aniline derivative if mixed with hydrides.

  • Headspace: Leave at least 20% headspace in the carboy to account for vapor pressure expansion, especially if stored in a warm solvent room.

  • Venting: Cap the carboy with a vented pressure-relief cap to prevent pressure buildup from incidental off-gassing.

Protocol C: Spill Decontamination
  • Isolate: Evacuate personnel from the immediate spill area.

  • Absorb: If the spill is a solution, cover it with an inert, non-combustible absorbent material (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like paper towels for large concentrated spills.

  • Neutralize/Clean: Carefully sweep the absorbed material into a compatible chemical waste container. Wash the affected surface with a mild detergent and water, collecting all wash water for hazardous waste treatment. Do not allow wash water to enter municipal drains[3].

Waste Workflow Visualization

The following diagram illustrates the logical decision tree for routing this specific chemical waste to its final, environmentally safe destruction point.

WasteDisposalWorkflow Start Waste Generation: N-(5-((4-nitrophenyl)sulfonyl) thiazol-2-yl)pentanamide Solid Solid Waste (Powder/Crystals) Start->Solid Liquid Liquid Waste (Solvent Solutions) Start->Liquid Consumables Contaminated Consumables Start->Consumables Solid_Container Seal in Amber Glass Avoid UV & Moisture Solid->Solid_Container Liquid_Container Segregate: Halogenated vs. Non-Halogenated Liquid->Liquid_Container Consumables_Container Double-bag in Chem-Hazard Bag Consumables->Consumables_Container Incineration High-Temp Incineration (Requires SOx/NOx Scrubbers) Solid_Container->Incineration Liquid_Container->Incineration Consumables_Container->Incineration

Decision tree for the segregation and disposal of N-(5-((4-nitrophenyl)sulfonyl)thiazol-2-yl)pentanamide.

Final Manifesting and Contractor Handoff

When preparing this compound for pickup by a licensed hazardous waste contractor, it must be manifested correctly under RCRA guidelines[1]. Ensure the manifest clearly indicates the presence of Sulfur and Nitrogen heteroatoms. This is a critical communication step; it alerts the disposal facility that the waste must be routed to an incinerator equipped with alkaline scrubbers to neutralize the sulfuric and nitric acids generated during the combustion process[2].

References

  • Environmental Protection Agency (EPA). "Investigation of Selected Potential Environmental Contaminants: Nitroaromatics - Final Report." epa.gov. Available at:[Link]

  • Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Overview." epa.gov. Available at:[Link]

  • National Academy of Sciences / National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press, 2011. Available at:[Link]

Sources

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